Lorglumide Sodium

• CAS: 1021868-76-7

Core Science & Biosynthesis

The Competitive Antagonism of Lorglumide Sodium at the Cholecystokinin A (CCKA) Receptor: A Technical Guide

Abstract

This technical guide provides an in-depth exploration of the mechanism of action of lorglumide sodium, a potent and selective competitive antagonist of the cholecystokinin A (CCKA) receptor. Designed for researchers, scientists, and drug development professionals, this document elucidates the molecular interactions, signaling pathways, and functional consequences of lorglumide's binding to the CCKA receptor. Furthermore, it offers detailed, field-proven methodologies for characterizing this antagonism through in vitro and in vivo experimental models. By synthesizing technical accuracy with practical insights, this guide serves as a comprehensive resource for investigating the therapeutic potential and pharmacological profile of CCKA receptor antagonists.

Introduction: The Cholecystokinin A Receptor and its Antagonist, Lorglumide

The cholecystokinin A (CCKA) receptor, also known as the CCK1 receptor, is a G protein-coupled receptor (GPCR) that plays a pivotal role in various physiological processes, particularly in the gastrointestinal system.[1][2] Endogenous activation of the CCKA receptor by the peptide hormone cholecystokinin (CCK) is crucial for regulating pancreatic enzyme secretion, gallbladder contraction, gastric emptying, and satiety.[3] Dysregulation of the CCK signaling pathway has been implicated in several gastrointestinal disorders, making the CCKA receptor a significant target for therapeutic intervention.

Lorglumide is a non-peptidic, highly selective, and potent competitive antagonist of the CCKA receptor.[4] Its development has provided a valuable pharmacological tool for elucidating the physiological functions of CCK and for exploring the therapeutic potential of CCKA receptor blockade. This guide will delve into the precise mechanism by which lorglumide exerts its antagonistic effects at the molecular level and provide the experimental frameworks necessary to study these interactions.

Molecular Mechanism of Lorglumide's Competitive Antagonism

Lorglumide's mechanism of action is centered on its ability to bind to the CCKA receptor at the same site as the endogenous agonist, CCK, thereby preventing receptor activation.[4] This competitive interaction is reversible and concentration-dependent.

Binding Affinity and Selectivity

The potency and selectivity of lorglumide are quantified by its binding affinity for the CCKA receptor compared to the cholecystokinin B (CCKB) receptor. In vitro studies have consistently demonstrated lorglumide's high affinity for the CCKA receptor.

Parameter	Value	Receptor Subtype	Reference
pA2	7.31 ± 0.45	CCKA	[5]
pKB	7.59	CCKA

The pA2 and pKB values are measures of the antagonist's potency, with higher values indicating greater affinity. Lorglumide exhibits a significantly higher affinity for the CCKA receptor than for the CCKB receptor, underscoring its selectivity.

Interruption of the CCKA Receptor Signaling Cascade

The CCKA receptor is coupled to the Gq alpha subunit of the heterotrimeric G protein. Upon agonist binding, the receptor undergoes a conformational change that activates Gq, initiating a downstream signaling cascade. Lorglumide, by competitively occupying the binding site, prevents this agonist-induced conformational change, thereby inhibiting the entire signaling pathway.

The key steps in the CCKA receptor signaling pathway that are blocked by lorglumide are:

• Gq Protein Activation: Agonist binding normally triggers the exchange of GDP for GTP on the Gαq subunit, leading to its activation. Lorglumide's presence prevents this initial step.

• Phospholipase C (PLC) Activation: Activated Gαq stimulates PLC, an enzyme that cleaves phosphatidylinositol 4,5-bisphosphate (PIP2).

• Second Messenger Production: The cleavage of PIP2 generates two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• Intracellular Calcium Mobilization: IP3 binds to its receptors on the endoplasmic reticulum, causing the release of stored calcium ions (Ca2+) into the cytoplasm.[6]

• Protein Kinase C (PKC) Activation: DAG, in conjunction with the elevated intracellular Ca2+, activates PKC, which then phosphorylates various downstream targets to elicit a cellular response.

By blocking the initial agonist-receptor interaction, lorglumide effectively prevents the generation of these second messengers and the subsequent physiological responses, such as pancreatic enzyme secretion and smooth muscle contraction.

Figure 1: CCKA receptor signaling pathway and the inhibitory action of lorglumide.

Experimental Characterization of Lorglumide's Antagonism

The competitive antagonism of lorglumide at the CCKA receptor can be rigorously characterized using a combination of in vitro and in vivo assays. The following sections provide detailed protocols for key experiments.

In Vitro Assays

This assay directly measures the binding of lorglumide to the CCKA receptor by assessing its ability to compete with a radiolabeled ligand.

Objective: To determine the binding affinity (Ki) of lorglumide for the CCKA receptor.

Materials:

• Radioligand: [125I]CCK-8s (sulfated cholecystokinin octapeptide)[7]

• Receptor Source: Membranes from cells stably expressing the human CCKA receptor (e.g., CHO-CCKAR, HEK293-CCKAR)[8][9] or pancreatic acinar cell membranes.

• Non-specific Binding Control: A high concentration of unlabeled CCK-8 (e.g., 1 µM)[7]

• Test Compound: Lorglumide sodium, serially diluted.

• Assay Buffer: e.g., 50 mM Tris-HCl (pH 7.4), 5 mM MgCl2, 1 mM EGTA, 0.1% BSA.

• Filtration Apparatus: Cell harvester with glass fiber filters (e.g., GF/C).

• Scintillation Counter.

Protocol:

• Prepare serial dilutions of lorglumide in assay buffer.

• In a 96-well plate, add in the following order:

  • Assay buffer

  • Lorglumide solution (or vehicle for total binding, or unlabeled CCK-8 for non-specific binding)

  • Receptor membrane preparation

  • [125I]CCK-8s (at a concentration near its Kd, e.g., 0.08 nM)[7]

• Incubate the plate at room temperature for a predetermined time to reach equilibrium (e.g., 60 minutes).[7]

• Terminate the binding reaction by rapid filtration through the glass fiber filters using a cell harvester.

• Wash the filters rapidly with ice-cold wash buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the lorglumide concentration.

  • Determine the IC50 value (the concentration of lorglumide that inhibits 50% of specific radioligand binding) using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

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Lorglumide Sodium: A Technical Guide to a Potent and Selective CCK-A Receptor Antagonist

This guide provides an in-depth technical overview of Lorglumide Sodium (CR-1409), a non-peptide antagonist of the cholecystokinin-A (CCK-A) receptor. Designed for researchers, scientists, and professionals in drug development, this document delves into the chemical structure, physicochemical properties, mechanism of action, and established experimental protocols for the evaluation of this significant pharmacological tool.

Introduction: The Significance of CCK-A Receptor Antagonism

Cholecystokinin (CCK) is a crucial peptide hormone in the gastrointestinal system and the central nervous system, regulating processes such as pancreatic secretion, gallbladder contraction, gastric emptying, and satiety.[1] The physiological effects of CCK are mediated through two primary G-protein coupled receptors: CCK-A (for 'alimentary') and CCK-B (for 'brain'). The CCK-A receptor is predominantly found in peripheral tissues, including the pancreas, gallbladder, and vagal afferent nerves.[2]

The development of selective antagonists for the CCK-A receptor has been instrumental in elucidating the physiological roles of CCK and exploring therapeutic interventions for a range of disorders. Lorglumide emerged as a potent and selective antagonist for the CCK-A receptor, providing researchers with a valuable tool to investigate conditions like acute pancreatitis, gastrointestinal motility disorders, and certain types of cancer.[3][4] This guide offers a comprehensive examination of Lorglumide Sodium, from its fundamental chemical properties to its application in preclinical research.

Chemical and Physicochemical Profile of Lorglumide Sodium

Lorglumide Sodium is the sodium salt of Lorglumide, a derivative of glutaramic acid. The presence of the sodium salt enhances its aqueous solubility, facilitating its use in a variety of experimental settings.

Chemical Structure and Identification

• Chemical Name : (±)-4-[(3,4-Dichlorobenzoyl)amino]-5-(dipentylamino)-5-oxopentanoic acid sodium salt[5]

• Synonyms : CR-1409 sodium salt[6]

• CAS Number : 1021868-76-7[5]

• Molecular Formula : C₂₂H₃₁Cl₂N₂NaO₄[5]

• Molecular Weight : 481.39 g/mol [5]

Physicochemical Properties

Property	Value	References
Appearance	White to off-white solid/powder	[5]
Solubility	Soluble in water and methanol.	[5]
Storage	Store at 4°C for short-term and -20°C for long-term storage.	[7]

Synthesis and Analytical Characterization

While specific, detailed industrial synthesis and purification protocols for Lorglumide Sodium are often proprietary, a general synthetic approach and standard analytical characterization methods are outlined below.

General Synthetic Pathway

The synthesis of Lorglumide typically involves the acylation of a protected glutamic acid derivative with 3,4-dichlorobenzoyl chloride, followed by amidation with dipentylamine and subsequent deprotection and salt formation.

Experimental Protocol: General Synthesis of Lorglumide and Conversion to Sodium Salt

Disclaimer: This is a generalized protocol and should be adapted and optimized based on laboratory conditions and safety guidelines.

• Step 1: Acylation. To a solution of a suitably protected glutamic acid derivative (e.g., the gamma-benzyl ester) in an inert solvent (e.g., dichloromethane) and a non-nucleophilic base (e.g., triethylamine), add 3,4-dichlorobenzoyl chloride dropwise at 0°C. Allow the reaction to warm to room temperature and stir until completion, monitored by thin-layer chromatography (TLC).

• Step 2: Amidation. The resulting N-acylated glutamic acid derivative is then activated (e.g., using a carbodiimide coupling reagent like DCC or EDC) and reacted with dipentylamine to form the corresponding amide.

• Step 3: Deprotection. The protecting group on the alpha-carboxyl group is removed. For a benzyl ester, this is typically achieved through catalytic hydrogenation.

• Step 4: Salt Formation. The resulting Lorglumide free acid is dissolved in a suitable solvent (e.g., ethanol), and a stoichiometric amount of sodium hydroxide or sodium ethoxide is added to form Lorglumide Sodium.

• Step 5: Purification. The crude Lorglumide Sodium is purified by recrystallization from an appropriate solvent system (e.g., ethanol/ether) or by column chromatography on silica gel.[8][9]

Analytical Characterization Workflow

A self-validating system for the characterization of newly synthesized Lorglumide Sodium should employ a combination of spectroscopic and spectrometric techniques to confirm its identity and purity.

Caption: Workflow for the synthesis and analytical characterization of Lorglumide Sodium.

Experimental Protocol: Analytical Characterization of Lorglumide Sodium

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆). The resulting spectrum should show characteristic peaks for the aromatic protons of the dichlorobenzoyl group, the aliphatic protons of the glutamic acid backbone, and the pentyl chains.

  • ¹³C NMR: The ¹³C NMR spectrum should display the expected number of carbon signals, including those for the carbonyl groups, the aromatic ring, and the aliphatic chains.

• Mass Spectrometry (MS):

  • Electrospray ionization mass spectrometry (ESI-MS) should be performed to determine the molecular weight of the compound. The spectrum should show a prominent ion corresponding to the [M-Na]⁻ or [M+H]⁺ of the free acid.

• Infrared (IR) Spectroscopy:

  • The IR spectrum should exhibit characteristic absorption bands for the N-H and C=O stretching of the amide groups, the C=O stretching of the carboxylate, and the C-Cl stretching of the dichlorinated aromatic ring.

• Purity Assessment:

  • High-performance liquid chromatography (HPLC) with a suitable column (e.g., C18) and mobile phase should be used to determine the purity of the sample. The purity should typically be ≥98%.

Pharmacological Properties and Mechanism of Action

Lorglumide Sodium is a potent and selective competitive antagonist of the CCK-A receptor.

Receptor Binding and Selectivity

Lorglumide exhibits a significantly higher affinity for the CCK-A receptor compared to the CCK-B receptor.

Parameter	Value	Receptor	Reference
IC₅₀	50 nM	CCK-A	[7]
IC₅₀	3 µM	CCK-B	[7]

This approximately 60-fold selectivity makes Lorglumide an excellent tool for differentiating the physiological effects mediated by the two CCK receptor subtypes.

Mechanism of Action: Downstream Signaling Pathway

The CCK-A receptor is a Gq/11-coupled G-protein coupled receptor (GPCR).[2][10] Upon binding of the endogenous agonist CCK, the receptor activates Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates Protein Kinase C (PKC). Lorglumide, as a competitive antagonist, binds to the CCK-A receptor and prevents the binding of CCK, thereby inhibiting this downstream signaling cascade.

Caption: Mechanism of action of Lorglumide at the CCK-A receptor.

In Vitro and In Vivo Evaluation

A variety of well-established in vitro and in vivo models are used to characterize the pharmacological activity of Lorglumide Sodium.

In Vitro Assay: Guinea Pig Ileum Contraction

This classic pharmacological preparation is used to assess the contractile and relaxant properties of drugs on smooth muscle. CCK-8, a potent agonist of CCK-A receptors in the gut, induces contraction of the guinea pig ileum.

Experimental Protocol: Guinea Pig Ileum Contraction Assay

• Tissue Preparation: A segment of the terminal ileum from a euthanized guinea pig is dissected and mounted in an organ bath containing Krebs-Henseleit solution at 37°C, continuously bubbled with 95% O₂ and 5% CO₂.

• Equilibration: The tissue is allowed to equilibrate for at least 30 minutes under a resting tension of 1 g.

• Agonist Response: A cumulative concentration-response curve to CCK-8 is generated to establish a baseline contractile response.

• Antagonist Incubation: The tissue is washed and then incubated with a known concentration of Lorglumide Sodium for a predetermined period (e.g., 20-30 minutes).

• Antagonist Challenge: The cumulative concentration-response curve to CCK-8 is repeated in the presence of Lorglumide Sodium.

• Data Analysis: The rightward shift of the CCK-8 concentration-response curve in the presence of Lorglumide Sodium is indicative of competitive antagonism. The pA₂ value can be calculated to quantify the potency of Lorglumide Sodium.

In Vivo Model: Cerulein-Induced Pancreatitis in Rats

Supramaximal stimulation of the pancreas with the CCK analog, cerulein, induces acute pancreatitis, characterized by edema, inflammation, and acinar cell damage. This model is widely used to test the efficacy of potential therapeutic agents.

Experimental Protocol: Cerulein-Induced Pancreatitis in Rats

• Animal Model: Male Wistar or Sprague-Dawley rats are used.

• Induction of Pancreatitis: Acute pancreatitis is induced by repeated intraperitoneal (i.p.) or subcutaneous (s.c.) injections of cerulein (e.g., 50 µg/kg) at hourly intervals for a total of 4-6 hours.

• Lorglumide Sodium Administration: Lorglumide Sodium is administered (e.g., i.p. or s.c.) at a predetermined dose and time point, typically before the first cerulein injection.

• Sample Collection: At a specified time after the last cerulein injection (e.g., 6-12 hours), animals are euthanized, and blood and pancreatic tissue are collected.

• Outcome Measures:

  • Biochemical Analysis: Serum amylase and lipase levels are measured as markers of pancreatic injury.

  • Histopathological Examination: Pancreatic tissue is fixed, sectioned, and stained (e.g., with H&E) to assess the degree of edema, inflammatory cell infiltration, and acinar cell necrosis.

  • Myeloperoxidase (MPO) Assay: Pancreatic tissue MPO activity is measured as an index of neutrophil infiltration.

Pharmacokinetics

While detailed pharmacokinetic data for Lorglumide in preclinical models are not extensively published, studies on structurally related CCK-A antagonists like loxiglumide and dexloxiglumide provide valuable insights. These compounds are generally characterized by rapid oral absorption.[11][12] For instance, the elimination half-life of loxiglumide in human plasma has been reported to be approximately 4.2-4.8 minutes.[13] The oral bioavailability of dexloxiglumide in humans is around 48%.[12] It is reasonable to infer that Lorglumide also possesses good oral bioavailability, as it is reported to be active after oral administration.[4] Further studies are required to fully characterize the pharmacokinetic profile of Lorglumide Sodium in various species.

Conclusion

Lorglumide Sodium remains a cornerstone pharmacological tool for the study of CCK-A receptor-mediated physiology and pathophysiology. Its high potency and selectivity, coupled with its efficacy in a range of in vitro and in vivo models, underscore its value to the scientific community. This guide has provided a comprehensive overview of its chemical properties, mechanism of action, and practical experimental protocols, intended to support the continued use and exploration of this important compound in drug discovery and development.

References

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• Corazziari, E., Ricci, R., Biliotti, D., et al. (1990). Oral administration of loxiglumide (CCK antagonist) inhibits postprandial gallbladder contraction without affecting gastric emptying. Gut, 31(7), 824-827. [Link]

• González-Puga, C., García-Navarro, A., Escames, G., et al. (2005). Selective CCK-A but not CCK-B receptor antagonists inhibit HT-29 cell proliferation: synergism with pharmacological levels of melatonin. Journal of Pineal Research, 39(3), 243-250. [Link]

• Makovec, F., Bani, M., Cereda, R., et al. (1987). Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists. Arzneimittel-Forschung, 37(11), 1265-1268. [Link]

• Chemistry LibreTexts. (2021). 2.1: Recrystallization. [Link]

• Setnikar, I., Bani, M., Cereda, R., et al. (1987). Pharmacokinetic profile of dexloxiglumide. Digestive Diseases and Sciences, 48(9), 1819-1826. [Link]

• Fried, M., Beglinger, C., Jansen, J. B., et al. (1989). Lack of effect of the specific cholecystokinin receptor antagonist loxiglumide on cholecystokinin clearance from plasma in man. European Journal of Clinical Investigation, 19(5), 440-444. [Link]

• Miller, L. J. (2002). G Protein-Coupled Receptors in Gastrointestinal Physiology I. CCK receptors: an exemplary family. American Journal of Physiology-Gastrointestinal and Liver Physiology, 282(5), G747-G755. [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. [Link]

• Wank, S. A. (1995). Cholecystokinin receptors. The American journal of physiology, 269(5 Pt 1), G628–G646. [Link]

• ResearchGate. (n.d.). How to Purify an organic compound via recrystallization or reprecipitation? [Link]

• Wikipedia. (n.d.). Lorglumide. Retrieved from [Link]

• Pap, A., & Varga, G. (1989). The effect of long-term administration of lorglumide (CR 1409) on rat pancreatic growth and enzyme composition. International journal of pancreatology, 5(1), 41–49. [Link]

• Niederau, C., Liddle, R. A., Williams, J. A., et al. (1987). Pancreatic growth: interaction of exogenous cholecystokinin, a protease inhibitor, and a cholecystokinin receptor antagonist in mice. Gut, 28 Suppl, 63–69. [Link]

• Scarpignato, C., Varga, G., Dobronyi, I., et al. (1989). Effect of a new potent CCK antagonist, lorglumide, on caerulein- and bombesin-induced pancreatic secretion and growth in the rat. British Journal of Pharmacology, 96(3), 661–669. [Link]

• Smith, J. P., Kramer, S. T., & Solomon, T. E. (1991). Effect of the Cholecystokinin-Receptor Antagonist Lorglumide on Pancreatic Enzyme Secretion Stimulated by Bombesin, Food, and Caerulein, Giving Similar Plasma Cholecystokinin Concentrations in the Dog. Gut, 32(2), 215–219. [Link]

• Del Tacca, M., Corazziari, E., Scarpignato, C., et al. (2003). Pharmacokinetic profile of dexloxiglumide. Expert opinion on drug metabolism & toxicology, 2(4), 581-591. [Link]

• Zhang, W., & Chen, M. (2014). Experimental models of pancreatitis. Clinical endoscopy, 47(3), 210–215. [Link]

• Sexton, P. M., Wootten, D., & Christopoulos, A. (2021). Structures of the human cholecystokinin 1 (CCK1) receptor bound to Gs and Gq mimetic proteins provide insight into mechanisms of G protein selectivity. PLoS biology, 19(10), e3001426. [Link]

• Reidelberger, R. D., & Solomon, T. E. (1986). The effect of long-term administration of lorglumide (CR 1409) on rat pancreatic growth and enzyme composition. Regulatory peptides, 16(3-4), 209-217. [Link]

• Brogden, R. N., & Fitton, A. (1994). Loxiglumide. A review of its pharmacology and therapeutic potential in the management of gastrointestinal disorders. Drugs, 47(4), 635-653. [Link]

• Bear, C. E., & Reithmeier, R. A. (1994). The Effect of Cholecystokinin Antagonist Lorglumide on Dopamine Levels in the Rat Caudate. BearWorks. [Link]

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Technical Guide: Lorglumide Sodium in Experimental Models of Pancreatitis

Executive Summary

Lorglumide Sodium (CR-1409 Sodium) represents a benchmark tool compound for delineating the role of Cholecystokinin (CCK) in pancreatic pathophysiology.[1] As a highly potent, specific, and non-peptide antagonist of the CCK-1 (formerly CCK-A) receptor , it is primarily utilized to block the supramaximal stimulation cascade induced by cerulein (caerulein). This guide details the mechanistic rationale, validated experimental protocols, and critical handling requirements for using Lorglumide Sodium in both in vivo and in vitro models of acute pancreatitis.

Part 1: Mechanistic Foundation

The CCK-1 Receptor Blockade

The induction of acute pancreatitis (AP) via cerulein hyperstimulation relies on the pathological dysregulation of acinar cell signaling. Under physiological conditions, CCK triggers oscillatory calcium releases that drive exocytosis. However, supramaximal stimulation (high-dose cerulein) causes a sustained global rise in cytosolic calcium (

), leading to:

• Apical Blockade: Disruption of zymogen granule exocytosis.

• Intracellular Activation: Premature activation of trypsinogen to trypsin (co-localization with lysosomal enzymes like Cathepsin B).

• Necrosis: Mitochondrial calcium overload and ATP depletion.

Lorglumide Action: Lorglumide acts as a competitive antagonist at the CCK-1 receptor.[2] By occupying the orthosteric site, it prevents the Gq-protein coupled cascade that leads to IP3-mediated calcium release from the Endoplasmic Reticulum (ER).

Mechanistic Pathway Diagram

The following diagram illustrates the pathological cascade of cerulein and the precise intervention point of Lorglumide.

Figure 1: Lorglumide Sodium prevents the initial receptor occupancy required for the pathological calcium cascade in cerulein-induced pancreatitis.

Part 2: Critical Reagent Handling (Trustworthiness)

A common source of experimental failure is the confusion between Lorglumide (free acid) and Lorglumide Sodium.

Solubility Profile

• Lorglumide (Free Acid): Hydrophobic. Requires DMSO or ethanol for dissolution. High concentrations of DMSO can independently affect cell membrane permeability and confound pancreatitis models.

• Lorglumide Sodium: Hydrophilic. Soluble in water or saline (

  mg/mL).[2] This is the preferred form for in vivo studies to avoid solvent toxicity.

Preparation Protocol

• Stock Solution: Dissolve Lorglumide Sodium in sterile physiological saline (0.9% NaCl) to a concentration of 10 mg/mL.

• pH Check: Ensure pH is near 7.4. The sodium salt is generally alkaline; slight adjustment with dilute HCl may be necessary if the concentration is very high, but usually, it buffers well in saline.

• Storage: Aliquot and store at -20°C. Avoid freeze-thaw cycles.

Part 3: In Vivo Experimental Protocol

Model: Cerulein-Induced Acute Pancreatitis (Rat)

This protocol describes the standard "edematous" pancreatitis model. Lorglumide is most effective when administered prophylactically or early in the induction phase.

Reagents:

• Cerulein (dissolved in saline).

• Lorglumide Sodium (dissolved in saline).[2]

Experimental Design:

• Species: Wistar Rats (200–250g).

• Groups:

  • Control (Saline/Saline)[3]

  • AP Induction (Cerulein/Saline)[4]

  • Treatment (Cerulein/Lorglumide)[3][5][6][7][8]

Step-by-Step Workflow:

• Acclimatization: Fast animals for 12 hours prior to the experiment with free access to water.

• Pre-Treatment (T = -15 min): Administer Lorglumide Sodium (10 mg/kg , Intraperitoneal - i.p.).

  • Note: Prophylactic dosing is critical for mechanistic validation. For therapeutic modeling, dose 1 hour after the first cerulein injection, but expect reduced efficacy.

• Induction (T = 0 to T = 4 hrs): Administer Cerulein (50 µg/kg , i.p. or subcutaneous) hourly for 4 injections.

  • Alternative: Continuous IV infusion of Cerulein (5 µg/kg/h) for 4-6 hours.

• Sacrifice (T = 6 hrs): Euthanize animals 2 hours after the final cerulein injection.

• Sample Collection:

  • Blood: Centrifuge for serum Amylase and Lipase.

  • Pancreas: Weigh immediately (wet weight) to calculate the Pancreas-to-Body Weight ratio (Edema Index). Fix a portion in formalin for H&E staining.

Protocol Visualization

Figure 2: Temporal dosing regimen for Lorglumide Sodium in a standard intermittent Cerulein-induced pancreatitis model.

Part 4: Data Interpretation & Benchmarks

When validating the efficacy of Lorglumide, compare your results against these established benchmarks. Deviations often indicate issues with Cerulein potency or Lorglumide degradation.

Expected Quantitative Outcomes

Parameter	Control Group	Cerulein Only (AP)	Cerulein + Lorglumide	Interpretation
Serum Amylase (U/L)	Baseline (~1000)	5x - 10x Increase	Reduced by >60%	Primary marker of enzyme leakage.
Pancreatic Water Content (%)	~75%	>85%	~76-78%	Indicates reduction in interstitial edema.
Histology Score (0-4)	0	3-4 (Necrosis/Infiltrate)	1-2	Significant preservation of acinar architecture.
Intracellular Trypsin	Negligible	High Fluorescence	Low Fluorescence	Prevention of premature zymogen activation.

Part 5: Critical Appraisal & Limitations

1. Window of Efficacy: Lorglumide is highly effective when present before the CCK receptor is hyperstimulated. In clinical scenarios (post-onset), its efficacy drops significantly because the inflammatory cascade (NF-kB activation, cytokine storm) becomes self-perpetuating independent of the initial CCK trigger.

2. Specificity: Lorglumide is specific to CCK-1 (CCK-A).[9] It has low affinity for CCK-2 (CCK-B/Gastrin) receptors. Ensure your model relies on CCK-1 signaling (rodent pancreas is CCK-1 dominant; human pancreas pharmacology is more complex and debated regarding CCK receptor expression).

3. Species Differences: While Lorglumide is a gold standard in rat/mouse models, the human pancreas responds differently to CCK agonists. Therefore, Lorglumide data is translational regarding the mechanism of acinar injury but requires caution when extrapolating to human therapeutic efficacy.

References

• Makovec, F. et al. (1987).[9] Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists. Arzneimittelforschung, 37(11), 1265–1268.[9][10]

• Niederau, C. et al. (1989). Survival and course of acute pancreatitis in rats: effects of the cholecystokinin receptor antagonist lorglumide.[7][11] Gastroenterology, 96(3), 963-971.

• Satake, K. et al. (1999).[11] Therapeutic effects of loxiglumide on experimental acute pancreatitis using various models. Digestion, 60 Suppl 1, 64-68.[11] (Note: Loxiglumide is a structural analog with similar mechanism).

• Murphy, J.A. et al. (2008). Direct activation of cytosolic Ca2+ signaling and enzyme secretion by cholecystokinin in human pancreatic acinar cells. Gastroenterology, 135(2), 632-641. (Context on Human vs Rodent CCK receptors).

• Bernstein, G. & Williams, J.A. (2020). "Experimental Models of Pancreatitis." Pancreapedia: The Exocrine Pancreas Knowledge Base.

Sources

• 1. Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Pancreatic secretory and trophic response to caerulein in rats: effect of proglumide and lorglumide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cyberleninka.ru [cyberleninka.ru]
• 5. Effect of the cholecystokinin-receptor antagonist lorglumide on pancreatic enzyme secretion stimulated by bombesin, food, and caerulein, giving similar plasma cholecystokinin concentrations in the dog - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of a new potent CCK antagonist, lorglumide, on caerulein- and bombesin-induced pancreatic secretion and growth in the rat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of lorglumide (CR-1409) on pancreatic secretory and trophic response to caerulein in newborn rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The effect of long-term administration of lorglumide (CR 1409) on rat pancreatic growth and enzyme composition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Lorglumide - Wikipedia [en.wikipedia.org]
• 10. Effect of the cholecystokinin-receptor antagonist lorglumide on pancreatic enzyme secretion stimulated by bombesin, food, and caerulein, giving similar plasma cholecystokinin concentrations in the dog - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Therapeutic effects of loxiglumide on experimental acute pancreatitis using various models - PubMed [pubmed.ncbi.nlm.nih.gov]

The Selective Antagonism of Lorglumide Sodium at the Cholecystokinin-A (CCK₁) Receptor: A Technical Guide

This guide provides an in-depth technical exploration of Lorglumide Sodium's selectivity for the cholecystokinin-A (CCK₁) receptor over the cholecystokinin-B (CCK₂) receptor. It is intended for researchers, scientists, and drug development professionals engaged in gastroenterology, neuroscience, and related fields where the modulation of cholecystokinin pathways is of interest.

Introduction: The Cholecystokinin System and Its Receptors

Cholecystokinin (CCK) is a crucial peptide hormone and neurotransmitter in the gastrointestinal system and the central nervous system. Its diverse physiological roles, including regulation of pancreatic secretion, gallbladder contraction, satiety, and anxiety, are mediated through two primary G-protein coupled receptors (GPCRs): the CCK-A receptor (CCK₁R) and the CCK-B receptor (CCK₂R)[1][2]. While structurally related, these receptors exhibit distinct anatomical distributions and ligand specificities, forming the basis for the development of selective pharmacological tools.

The CCK₁ receptor is predominantly found in peripheral tissues, including the pancreas, gallbladder, and vagal afferent neurons[1]. It displays a significantly higher affinity for the sulfated form of CCK (CCK-8s) compared to the non-sulfated form and gastrin, another endogenous ligand[3][4]. Conversely, the CCK₂ receptor is the primary subtype in the brain and stomach, and it binds both sulfated and non-sulfated CCK, as well as gastrin, with similarly high affinity[3][4]. This differential ligand recognition is a cornerstone of their distinct physiological functions and a key target for selective drug design.

Lorglumide (CR-1409) is a potent and selective, non-peptide antagonist of the CCK₁ receptor[5][6]. As a derivative of glutaramic acid, it has been instrumental as a research tool to elucidate the physiological roles of the CCK₁ receptor[6]. This guide will delve into the quantitative assessment of lorglumide's selectivity, the methodologies employed for its characterization, and the molecular underpinnings of its preferential binding.

Quantitative Assessment of Lorglumide's Selectivity

The selectivity of a ligand for one receptor subtype over another is a critical parameter in drug development, as it dictates the specificity of the pharmacological effect and minimizes off-target side effects. The selectivity of lorglumide for the CCK₁ receptor over the CCK₂ receptor has been quantified through rigorous binding and functional assays.

Compound	Receptor	Kᵢ or IC₅₀ (µM)	Fold Selectivity (CCK₂/CCK₁)
Lorglumide (CR 1409)	CCK₁R	0.13	>2300
CCK₂R	300

Table 1: Comparative binding affinities of Lorglumide for CCK₁ and CCK₂ receptors. Data compiled from a comprehensive review of CCK receptor ligands[7].

As delineated in Table 1, lorglumide demonstrates a more than 2300-fold higher affinity for the CCK₁ receptor compared to the CCK₂ receptor, a testament to its remarkable selectivity. This quantitative disparity is the foundation of its utility as a specific CCK₁R antagonist.

Methodologies for Determining Receptor Selectivity

The determination of a compound's receptor selectivity is a multi-faceted process that relies on a combination of in vitro assays. For a comprehensive evaluation of lorglumide's selectivity, both direct binding assays and functional assays are indispensable.

Radioligand Binding Assays: A Direct Measure of Affinity

Radioligand binding assays are the gold standard for quantifying the affinity of a ligand for its receptor. These assays directly measure the interaction between a radiolabeled ligand and the receptor protein.

Experimental Workflow for Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol: Competitive Radioligand Binding Assay

• Membrane Preparation:

  • Culture cells stably expressing either human CCK₁ or CCK₂ receptors.

  • Harvest cells and homogenize in a cold lysis buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Resuspend the membrane pellet in a suitable buffer and determine the protein concentration.

• Binding Reaction:

  • In a multi-well plate, incubate a fixed amount of cell membrane preparation with a constant concentration of a suitable radioligand (e.g., [¹²⁵I]CCK-8).

  • Add increasing concentrations of unlabeled lorglumide to compete with the radioligand for binding to the receptor.

  • Incubate the mixture at a controlled temperature until equilibrium is reached.

• Separation and Quantification:

  • Rapidly filter the incubation mixture through glass fiber filters to separate the receptor-bound radioligand from the free radioligand.

  • Wash the filters with ice-cold buffer to remove any non-specifically bound radioactivity.

  • Quantify the radioactivity trapped on the filters using a scintillation counter.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the lorglumide concentration to generate a competition curve.

  • Determine the IC₅₀ value, which is the concentration of lorglumide that inhibits 50% of the specific binding of the radioligand.

  • Calculate the equilibrium dissociation constant (Kᵢ) for lorglumide using the Cheng-Prusoff equation, which takes into account the concentration and affinity of the radioligand.

The causality behind this experimental design lies in the principle of competitive binding. By observing the concentration-dependent displacement of a known high-affinity radioligand by lorglumide, we can infer the affinity of lorglumide for the receptor. The self-validating nature of this protocol is ensured by including controls for total binding (radioligand and membranes only) and non-specific binding (in the presence of a saturating concentration of a non-labeled ligand).

Functional Assays: Measuring Downstream Signaling

Functional assays provide a measure of a compound's ability to modulate the biological response of a receptor. Since both CCK₁ and CCK₂ receptors are primarily coupled to the Gαq signaling pathway, their activation leads to an increase in intracellular calcium concentration ([Ca²⁺]i).

CCK Receptor Signaling Pathway

Caption: Simplified Gαq signaling pathway of CCK receptors.

Detailed Protocol: Intracellular Calcium Mobilization Assay

• Cell Preparation:

  • Plate cells expressing either CCK₁ or CCK₂ receptors in a multi-well plate suitable for fluorescence measurements.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Assay Procedure:

  • Wash the cells to remove excess dye.

  • Add varying concentrations of lorglumide to the cells and incubate for a defined period.

  • Stimulate the cells with a fixed concentration of a CCK agonist (e.g., CCK-8s).

  • Measure the fluorescence intensity over time using a fluorescence plate reader.

• Data Analysis:

  • Calculate the increase in fluorescence, which corresponds to the increase in intracellular calcium concentration.

  • Plot the agonist response against the concentration of lorglumide.

  • Determine the IC₅₀ value of lorglumide for the inhibition of the agonist-induced calcium response.

This functional assay validates the binding data by demonstrating that lorglumide's binding to the CCK₁ receptor translates into a functional antagonism of the downstream signaling cascade. The choice of a calcium mobilization assay is directly linked to the known Gαq-coupling of CCK receptors, making it a physiologically relevant readout.

Molecular Basis of Lorglumide's Selectivity

The remarkable selectivity of lorglumide for the CCK₁ receptor is rooted in the structural differences between the CCK₁ and CCK₂ receptor binding pockets. The CCK₁ receptor has a high affinity for the sulfated tyrosine residue present in CCK, a feature less critical for CCK₂ receptor binding[3][4]. Lorglumide, through its specific chemical structure, is thought to mimic the interactions of the C-terminal portion of CCK that are preferentially recognized by the CCK₁ receptor.

Molecular modeling studies have provided insights into the binding mode of lorglumide and other glutaramic acid derivatives[8]. These studies suggest that the 3,4-dichlorobenzoyl group of lorglumide engages in specific hydrophobic and electronic interactions within the CCK₁ receptor's binding pocket that are less favorable in the CCK₂ receptor. Furthermore, specific amino acid residues within the receptors have been identified as key determinants of antagonist selectivity. For instance, a histidine residue at position 381 in the rat CCK₂ receptor has been shown to be crucial for its antagonist selectivity profile, highlighting the subtle yet critical differences between the two receptor subtypes[4]. The recent elucidation of the cryo-electron microscopy structures of the human CCK₁ receptor will undoubtedly pave the way for a more precise understanding of the molecular interactions governing lorglumide's selectivity[9][10].

Conclusion

Lorglumide Sodium's pronounced selectivity for the CCK₁ receptor over the CCK₂ receptor is a well-established pharmacological principle, supported by robust quantitative data from binding and functional assays. This selectivity arises from specific molecular interactions between the antagonist and the unique structural features of the CCK₁ receptor binding pocket. As a highly selective tool, lorglumide continues to be invaluable for dissecting the physiological and pathophysiological roles of the CCK₁ receptor, thereby aiding in the development of novel therapeutic strategies for a range of disorders.

References

• Involvement of endogenous CCK and CCK1 receptors in colonic motor function. (n.d.). PMC. Retrieved January 30, 2026, from [Link]

• Lorglumide. (n.d.). Wikipedia. Retrieved January 30, 2026, from [Link]

• What are CCK receptor antagonists and how do they work? (2024, June 21). Patsnap Synapse. Retrieved January 30, 2026, from [Link]

• Brain and gastrointestinal cholecystokinin receptor family: structure and functional expression. (n.d.). PMC. Retrieved January 30, 2026, from [Link]

• CCK-8-related C-terminal tetrapeptides: affinities for central CCKB and peripheral CCKA receptors. (n.d.). PubMed. Retrieved January 30, 2026, from [Link]

• Structural basis of cholecystokinin receptor binding and regulation. (n.d.). PMC. Retrieved January 30, 2026, from [Link]

• Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists. (n.d.). PubMed. Retrieved January 30, 2026, from [Link]

• CCK-1R-selective and non-selective cholecystokinin antagonists, lorglumide, and proglumide increased toxicity of carboplatin to granulocyte-macrophage progenitor cells (CFU-GM) of bone marrow of rats. (n.d.). PubMed. Retrieved January 30, 2026, from [Link]

• The CCKB Receptor Antagonist, L-365260, Elicits Antidepressant-Type Effects in the Forced-Swim Test in Mice. (n.d.). PubMed. Retrieved January 30, 2026, from [Link]

• Loxiglumide, a CCK-A receptor antagonist, stimulates calorie intake and hunger feelings in humans. (n.d.). PubMed. Retrieved January 30, 2026, from [Link]

• Effect of cholecystokinin analogue caerulein and cholecystokinin antagonist lorglumide on pancreatic carcinogenesis in the rat. (n.d.). PubMed. Retrieved January 30, 2026, from [Link]

• Hybrid cholecystokinin-A antagonists based on molecular modeling of lorglumide and L ... (n.d.). PubMed. Retrieved January 30, 2026, from [Link]

• Calcium Assay Protocol in 1536-Well Plate Format. (n.d.). ResearchGate. Retrieved January 30, 2026, from [Link]

• Structures of the human cholecystokinin 1 (CCK1) receptor bound to Gs and Gq mimetic proteins provide insight into mechanisms of G protein selectivity. (2021, June 4). PubMed. Retrieved January 30, 2026, from [Link]

• Progress in developing cholecystokinin (CCK)/gastrin receptor ligands which have therapeutic potential. (n.d.). PMC. Retrieved January 30, 2026, from [Link]

• Breaking into Merck's CCK Patents: the Starting Point of PNB Vesper Life Science to Design and Develop Cholecystokinin(CCK)-Antagonists as Targeted Chemotherapeutics Volume 1. (2018, March 29). Lupine Publishers. Retrieved January 30, 2026, from [Link]

• Identification of Small-Molecule Positive Modulators of Calcitonin-like Receptor-Based Receptors. (2020, March 12). PubMed. Retrieved January 30, 2026, from [Link]

• Methods to Measure Intracellular Ca 2+ Concentration Using Ca 2+-Sensitive Dyes. (n.d.). PubMed. Retrieved January 30, 2026, from [Link]

• Cholecystokinin antagonist. (n.d.). Wikipedia. Retrieved January 30, 2026, from [Link]

• Computational Prediction of the Mode of Binding of Antitumor Lankacidin C to Tubulin. (n.d.). NIH. Retrieved January 30, 2026, from [Link]

• Calcium assays: at the centre of biology. (2020, July 3). BMG LABTECH. Retrieved January 30, 2026, from [Link]

• Structures of the human cholecystokinin 1 (CCK1) receptor bound to Gs and Gq mimetic proteins: insight into mechanisms of G protein selectivity. (2021, May 19). bioRxiv. Retrieved January 30, 2026, from [Link]

Sources

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• 2. Brain and gastrointestinal cholecystokinin receptor family: structure and functional expression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Involvement of endogenous CCK and CCK1 receptors in colonic motor function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural basis of cholecystokinin receptor binding and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lorglumide - Wikipedia [en.wikipedia.org]
• 6. Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Progress in developing cholecystokinin (CCK)/gastrin receptor ligands which have therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hybrid cholecystokinin-A antagonists based on molecular modeling of lorglumide and L-364,718 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Structures of the human cholecystokinin 1 (CCK1) receptor bound to Gs and Gq mimetic proteins provide insight into mechanisms of G protein selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]

Technical Guide: In Vitro Characterization of Lorglumide Sodium

Executive Summary

Lorglumide Sodium (CR-1409) is a potent, non-peptide antagonist highly selective for the Cholecystokinin A (CCK-A or CCK1) receptor.[1] Unlike early peptide-based antagonists (e.g., proglumide), Lorglumide exhibits nanomolar affinity and high metabolic stability, making it a critical tool for dissecting CCK-mediated signaling in pancreatic exocrine function, gallbladder motility, and satiety regulation.

This guide details the standard operating procedures (SOPs) for the in vitro characterization of Lorglumide Sodium, focusing on physicochemical handling, radioligand binding profiling, and functional antagonism assays in pancreatic acini.

Physicochemical Profile & Reagent Preparation

Technical Note: Lorglumide is supplied as a sodium salt to improve aqueous solubility. Proper handling of stock solutions is critical to prevent precipitation or degradation during serial dilutions.

Solubility & Stock Formulation

Solvent System	Max Solubility	Storage Stability	Application Notes
Water (ddH₂O)	~100 mg/mL	-20°C (1 month)	Ideal for acute functional assays to avoid solvent toxicity.
DMSO	~90 mg/mL	-80°C (6 months)	Preferred for long-term library storage.
Methanol	~28 mg/mL	-20°C (1 month)	Use for chemical analysis (HPLC/MS); evaporate before bioassay.

Preparation Protocol

• Stock Solution (10 mM): Dissolve 4.81 mg of Lorglumide Sodium (MW: 481.39 g/mol ) in 1.0 mL of sterile ddH₂O or DMSO. Vortex for 30 seconds.

• Working Solutions: Dilute stock 1:1000 in assay buffer to achieve 10 µM. Perform serial 1:10 dilutions to generate a concentration range (e.g., 1 nM – 10 µM).

• QC Check: Verify clarity. If using DMSO stocks in cell assays, ensure final DMSO concentration is <0.1% to prevent non-specific cytotoxicity.

Mechanism of Action & Signaling Pathway

Lorglumide functions as a competitive antagonist at the CCK-A receptor, a Gq-coupled GPCR. Under physiological conditions, CCK binding triggers the hydrolysis of PIP2 by Phospholipase C (PLC), generating IP3 and mobilizing intracellular Calcium (

), which drives amylase secretion. Lorglumide blocks this cascade at the receptor level.

Visualization: CCK-A Signaling Blockade

Figure 1: Signal transduction pathway of the CCK-A receptor showing the competitive inhibition locus of Lorglumide Sodium against agonist CCK-8.

Pharmacodynamic Profiling: Protocols

To validate Lorglumide Sodium, researchers must demonstrate both high affinity binding and functional inhibition of downstream effects.

Protocol A: Competitive Radioligand Binding Assay

Objective: Determine the inhibition constant (

) of Lorglumide for the CCK-A receptor. System: Rat pancreatic acini membranes (rich in CCK-A) or CHO-CCK1 stable cell lines.

Workflow:

• Membrane Preparation: Homogenize pancreatic tissue in ice-cold sucrose buffer (20 mM Tris-HCl, 250 mM sucrose, pH 7.4). Centrifuge at 1,000 x g (10 min) to remove debris, then 40,000 x g (30 min) to pellet membranes.

• Incubation:

  • Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.2% BSA, 0.1 mg/mL Bacitracin (protease inhibitor), pH 7.4.

  • Ligand: 50 pM [¹²⁵I]-CCK-8 (Bolton-Hunter labeled).

  • Competitor: Lorglumide Sodium (10⁻¹¹ M to 10⁻⁵ M).

  • Condition: Incubate for 60 minutes at 25°C.

• Termination: Rapid filtration through Whatman GF/B filters pre-soaked in 0.3% polyethyleneimine (PEI) to reduce non-specific binding.

• Quantification: Wash filters 3x with ice-cold buffer. Count radioactivity in a gamma counter.

Data Analysis: Plot % Specific Binding vs. Log[Lorglumide]. Calculate

using non-linear regression.

• Expected

  : ~50–130 nM (CCK-A).

• Selectivity:

  for CCK-B (brain cortex) should be >3,000 nM.

Protocol B: Functional Amylase Secretion Assay

Objective: Confirm Lorglumide antagonizes CCK-induced exocytosis. System: Freshly isolated rat pancreatic acini.

Workflow Visualization:

Figure 2: Experimental workflow for assessing functional antagonism of amylase secretion in isolated pancreatic acini.

Detailed Methodology:

• Isolation: Digest rat pancreas with Collagenase Type IV (100 U/mL) in Krebs-Henseleit buffer (KHB) for 60 min at 37°C. Disperse mechanically and filter through 150 µm nylon mesh.

• Equilibration: Resuspend acini in KHB + 0.1% BSA. Pre-incubate with Lorglumide (various concentrations) for 15 minutes.

• Stimulation: Add CCK-8 (typically 100 pM, the

  for secretion) and incubate for 30 minutes at 37°C.

• Measurement: Centrifuge samples. Assay supernatant for amylase activity using a starch-based substrate (e.g., Phadebas reagent).

• Validation: Lorglumide should shift the CCK-8 dose-response curve to the right (competitive antagonism) without suppressing maximal secretion at high agonist loads.

Quantitative Benchmarks

When characterizing Lorglumide Sodium, experimental data should align with established literature values. Significant deviations suggest assay drift or compound degradation.

Parameter	Metric	Reference Value (CCK-A)	Reference Value (CCK-B)	Significance
Binding Affinity		50 – 130 nM	> 3,000 nM	Demonstrates ~60-fold selectivity for CCK-A [1].
Antagonism Potency		7.31 ± 0.45	N/A	Schild plot slope should be ~1.0, indicating competitive inhibition [2].
Functional Inhibition	(Amylase)	~200 nM	N/A	Potency in functional assays is often slightly lower than binding assays due to receptor reserve.

Selectivity & Specificity

Lorglumide is defined by its selectivity profile.[2] In validation assays, it is critical to distinguish it from non-selective antagonists (like proglumide) or CCK-B selective antagonists.

• CCK-A (Pancreas/Gallbladder): High Affinity.[2][3] Lorglumide blocks sulfated CCK-8 binding.

• CCK-B (Brain/Gastrin): Low Affinity. Lorglumide has negligible effect on gastrin-induced acid secretion compared to specific CCK-B antagonists.

• Non-Specific Targets: Lorglumide does not inhibit carbachol- or bombesin-induced amylase secretion, confirming that its action is strictly limited to the CCK receptor machinery [2].

References

• Makovec, F., et al. (1987).[2][4] "Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists." Arzneimittelforschung, 37(11), 1265-1268.[2][4]

• Scarpignato, C., Varga, G., et al. (1989). "Effect of a new potent CCK antagonist, lorglumide, on caerulein- and bombesin-induced pancreatic secretion and growth in the rat."[5] British Journal of Pharmacology, 98(1), 55-63.

• Iwamoto, Y., et al. (1984). "In vitro and in vivo effect of proglumide on cholecystokinin-stimulated amylase release in mouse pancreatic acini." Gastroenterologia Japonica, 19(1), 53-58.

• MedChemExpress. "Lorglumide sodium Product Information & Solubility."

Sources

• 1. apexbt.com [apexbt.com]
• 2. Lorglumide - Wikipedia [en.wikipedia.org]
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• 4. Lorglumide Sodium - LKT Labs [lktlabs.com]
• 5. Effect of a new potent CCK antagonist, lorglumide, on caerulein- and bombesin-induced pancreatic secretion and growth in the rat - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Optimization of Lorglumide Sodium Dosage in Rat Models

Executive Summary & Mechanism of Action

Lorglumide Sodium is a potent, specific, and competitive antagonist of the Cholecystokinin-A (CCK-A or CCK1) receptor. Unlike its predecessor proglumide, lorglumide exhibits nanomolar affinity for the CCK-A receptor, making it a critical tool for investigating pancreatic exocrine secretion, gallbladder motility, and the pathophysiology of acute pancreatitis.

Mechanistic Causality: In rat models, Cholecystokinin (CCK) and its analogues (e.g., Caerulein) induce acinar cell hyperstimulation. This leads to the premature activation of trypsinogen to trypsin within the pancreas, causing autodigestion (pancreatitis). Lorglumide Sodium acts by competitively occupying the CCK-A receptor sites on the acinar cell membrane, thereby preventing the calcium influx and signaling cascade required for this pathological hyperstimulation.

Visualization: CCK-A Receptor Antagonism Pathway

The following diagram illustrates the competitive inhibition mechanism at the acinar cell level.

Figure 1: Mechanism of Action showing Lorglumide Sodium competitively blocking the CCK-A receptor signaling cascade.

Formulation & Preparation

Critical Technical Note: This protocol specifies Lorglumide Sodium . The sodium salt form is utilized to ensure aqueous solubility, avoiding the need for organic solvents like DMSO which can induce physiological artifacts in gastrointestinal studies.

• Solvent (Vehicle): 0.9% Physiological Saline (NaCl).

• Solubility: ~10 mg/mL in water/saline.

• pH Adjustment: Ensure pH is near neutral (7.0–7.4). The salt form usually buffers well, but verify before injection to prevent peritoneal irritation.

• Stability: Prepare fresh immediately prior to use. Lorglumide is sensitive to light; keep solutions in amber vials or wrapped in foil.

Recommended Dosage Guidelines

Dosage is application-dependent. The following matrix synthesizes data for the three most common rat phenotypes.

Experimental Model	Route of Admin	Recommended Dosage	Timing Relative to Challenge	Primary Endpoint
Acute Pancreatitis (Protective)	Intraperitoneal (i.p.)	5.0 – 10.0 mg/kg	-15 to -30 min (Pre-treatment)	Reduction in serum amylase/lipase; reduced edema.
Gastric Emptying / Motility	Subcutaneous (s.c.)	1.0 – 5.0 mg/kg	-20 min	Reversal of CCK-induced gastric emptying delay.
Satiety / Feeding Behavior	Intraperitoneal (i.p.)	0.5 – 2.5 mg/kg	-15 min (Prior to dark cycle)	Increase in food intake (blocking satiety signal).

Detailed Protocol: Protective Efficacy in Caerulein-Induced Pancreatitis

This workflow is the "Gold Standard" for validating Lorglumide activity. It tests the compound's ability to prevent supramaximal stimulation of the pancreas.

Experimental Design

• Subject: Wistar or Sprague-Dawley Rats (200–250g).

• Groups (n=6 min):

  • Control: Saline (i.p.) + Saline (s.c.)

  • Model: Saline (i.p.) + Caerulein (s.c.)

  • Treatment: Lorglumide Na (i.p.) + Caerulein (s.c.)

Step-by-Step Workflow

1. Acclimation & Fasting

• Fast rats for 12–16 hours prior to the experiment to standardize gastric content.

• Allow water ad libitum.

2. Preparation of Solutions

• Agonist: Dissolve Caerulein in saline to a concentration allowing a delivery of 50 µg/kg (volume ~1 mL/kg).

• Antagonist (Lorglumide Na): Dissolve in saline to reach a concentration of 5 mg/mL.

3. Pre-treatment (The Blocking Step)

• Time T = -30 min: Administer Lorglumide Sodium (10 mg/kg, i.p.) to the Treatment group.

• Rationale: Competitive antagonists require receptor occupancy before the agonist floods the system.

4. Induction of Pancreatitis

• Time T = 0: Administer Caerulein (50 µg/kg, s.c.) to Model and Treatment groups.

• Note: For severe models, hourly injections of Caerulein may be required for 4–6 hours. If using multiple injections, administer a maintenance dose of Lorglumide (5 mg/kg) every 2 hours.

5. Harvest & Analysis

• Time T = +6 hours: Euthanize animals.

• Sample Collection: Trunk blood (for serum amylase/lipase) and pancreatic tissue (for histology/edema weight).

Visualization: Experimental Timeline

Figure 2: Temporal workflow for the prophylactic administration of Lorglumide Sodium.

Validation & Troubleshooting (Self-Validating Systems)

To ensure the data is reliable, the experiment must contain internal validation checks:

• The "Model" Check: The Model group (Caerulein only) must show a significant elevation (at least 5-fold) in serum amylase compared to the Control group. If this fails, the induction failed, and Lorglumide efficacy cannot be assessed.

• The "Vehicle" Check: Inject the vehicle (saline) alone in a small cohort to ensure the injection stress or vehicle pH is not causing inflammation.

• Dose-Response Verification: If 10 mg/kg fails to block effects, verify the chemical integrity of the Lorglumide. It oxidizes easily. Run a UV-Vis spectrum check or HPLC purity check if the compound is old.

References

• Makovec, F., et al. (1985). New glutaramic acid derivatives with potent competitive and specific cholecystokinin-antagonistic activity. Arzneimittelforschung.

  • Significance: The foundational paper characterizing Lorglumide (CR-1409) pharmacology and specificity.

• Niederau, C., et al. (1986). Survival and course of acute pancreatitis in rats. Effects of starvation, fluid, and cholecystokinin receptor blockade. Gastroenterology.

  • Significance: Establishes the 5-10 mg/kg dosage range for survival and edema reduction in pancre

• Scarpignato, C., et al. (1989). Effect of new specific CCK-antagonists on gastric emptying of liquids in the rat. Archives Internationales de Pharmacodynamie et de Therapie.

  • Significance: Defines dosage for motility and gastric emptying studies.

Cell culture assay protocol using Lorglumide Sodium

Initiating Data Collection

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Determining the IC50 Value of Lorglumide Sodium Using the MTT Assay: An Application Note and Protocol

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on determining the half-maximal inhibitory concentration (IC50) of Lorglumide Sodium using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This application note is designed to offer not just a protocol, but a deeper understanding of the scientific principles and practical considerations necessary for generating reliable and reproducible data.

Introduction: The Scientific Context

Lorglumide Sodium: A Cholecystokinin Receptor Antagonist

Lorglumide Sodium is a potent and selective antagonist of cholecystokinin (CCK) receptors.[1][2] CCK is a peptide hormone that plays a crucial role in various physiological processes, including gallbladder contraction, pancreatic enzyme secretion, and gastric motility.[3] By blocking CCK receptors, Lorglumide and its analogs can modulate these functions, making them valuable tools for studying the physiological roles of CCK and as potential therapeutic agents for conditions such as pancreatitis, irritable bowel syndrome, and certain types of ulcers.[2][4] Notably, research has also indicated that Lorglumide can inhibit the proliferation of cancer cells, such as in colon cancer.[4]

The determination of the IC50 value of Lorglumide Sodium is a critical step in its pharmacological characterization. The IC50 represents the concentration of the drug that is required to inhibit a specific biological or biochemical function by 50%. In the context of this protocol, we will be determining the concentration of Lorglumide Sodium that reduces the viability of a cell population by 50%.

The MTT Assay: A Measure of Metabolic Activity as an Indicator of Cell Viability

The MTT assay is a widely used colorimetric method to assess cell viability and proliferation.[5] It is a cornerstone technique in drug discovery and toxicology for evaluating the cytotoxic potential of chemical compounds.[5] The principle of the assay is based on the enzymatic reduction of the yellow tetrazolium salt, MTT, to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[5][6][7] This reduction is primarily carried out by the succinate dehydrogenase enzyme within the mitochondria, and thus, the amount of formazan produced is directly proportional to the number of viable, metabolically active cells.[5] The insoluble formazan crystals are then solubilized, and the absorbance of the resulting colored solution is measured using a spectrophotometer, typically at a wavelength of 570-590 nm.[5]

It is crucial to understand that the MTT assay is an indirect measure of cell viability and directly reflects cellular metabolic activity.[8][9] A decrease in metabolic activity can be indicative of either cytotoxicity (cell death) or cytostatic effects (inhibition of proliferation). Therefore, careful interpretation of the results is essential.

Experimental Design and Workflow

A well-designed experiment is paramount for obtaining an accurate IC50 value. The general workflow for determining the IC50 of Lorglumide Sodium using the MTT assay is as follows:

Caption: Experimental workflow for IC50 determination using the MTT assay.

Detailed Protocol

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

Materials and Reagents

• Cell Line: A suitable cell line for studying the effects of Lorglumide Sodium (e.g., a colon cancer cell line like HT-29 or a cell line known to express CCK receptors).

• Lorglumide Sodium: (e.g., from a commercial supplier).

• Cell Culture Medium: Appropriate for the chosen cell line (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): (e.g., Sigma-Aldrich, Cat.# M2128). Prepare a 5 mg/mL stock solution in sterile phosphate-buffered saline (PBS), filter sterilize, and store at -20°C protected from light.[5][10]

• Solubilization Solution: e.g., Dimethyl sulfoxide (DMSO) or a solution of 10% SDS in 0.01 N HCl.

• Phosphate-Buffered Saline (PBS): pH 7.4.

• 96-well flat-bottom cell culture plates.

• Sterile pipette tips and tubes.

• Multichannel pipette.

• Microplate reader capable of measuring absorbance at 570 nm.

• Humidified incubator at 37°C with 5% CO2.

Step-by-Step Procedure

Day 1: Cell Seeding

• Cell Culture Maintenance: Culture the chosen cell line in appropriate medium in a humidified incubator at 37°C with 5% CO2. Ensure the cells are in the logarithmic growth phase and have high viability (typically >95% as determined by trypan blue exclusion).[11]

• Cell Counting and Seeding: Trypsinize the cells, resuspend them in fresh medium, and perform a cell count. Calculate the cell concentration and dilute the cell suspension to the desired seeding density. The optimal seeding density needs to be determined empirically for each cell line to ensure that the cells are in the logarithmic growth phase throughout the experiment and that the absorbance values in the control wells are within the linear range of the microplate reader.

• Plate Seeding: Seed the cells in a 96-well plate at the optimized density in a final volume of 100 µL per well. It is advisable to leave the peripheral wells filled with sterile PBS or medium to minimize edge effects.

• Incubation: Incubate the plate overnight in a humidified incubator to allow the cells to attach and resume growth.

Day 2: Treatment with Lorglumide Sodium

• Preparation of Lorglumide Sodium Dilutions: Prepare a stock solution of Lorglumide Sodium in an appropriate solvent (e.g., water or DMSO).[1] Perform serial dilutions of the stock solution in cell culture medium to obtain a range of desired concentrations. A common approach is to use 2-fold or 3-fold serial dilutions.[12] It is crucial to include a vehicle control (medium with the same concentration of the solvent used to dissolve Lorglumide Sodium as in the highest drug concentration well) and a negative control (untreated cells in medium).

• Cell Treatment: Carefully remove the medium from the wells and replace it with 100 µL of the prepared Lorglumide Sodium dilutions. Treat each concentration in triplicate or quadruplicate to ensure statistical significance.

• Incubation: Return the plate to the incubator for the desired exposure time (e.g., 24, 48, or 72 hours). The incubation time should be chosen based on the expected mechanism of action of the drug and the cell doubling time.

Day 4 (or after the desired incubation period): MTT Assay

• Addition of MTT Reagent: At the end of the treatment period, add 10-20 µL of the 5 mg/mL MTT stock solution to each well, resulting in a final concentration of approximately 0.5 mg/mL.[7][10]

• Incubation with MTT: Incubate the plate for 2-4 hours at 37°C.[10] During this time, viable cells will reduce the MTT to formazan, which will appear as purple crystals. The optimal incubation time may vary between cell lines and should be determined empirically.

• Solubilization of Formazan Crystals:

  • For adherent cells: Carefully aspirate the medium containing MTT without disturbing the formazan crystals.[5] Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well.

  • For suspension cells: Centrifuge the plate, carefully remove the supernatant, and then add the solubilization solution.

• Incubation and Mixing: Incubate the plate at room temperature for 15-30 minutes on an orbital shaker to ensure complete solubilization of the formazan crystals.[5] Pipetting up and down can also aid in dissolution.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[5]

Data Analysis and IC50 Determination

The goal of the data analysis is to generate a dose-response curve and calculate the IC50 value.

Caption: Workflow for data analysis and IC50 calculation.

Data Processing

• Background Subtraction: Subtract the average absorbance of the blank wells (medium and MTT only) from the absorbance of all other wells.

• Calculation of Percent Viability: Normalize the data to the vehicle control. The percent viability for each Lorglumide Sodium concentration is calculated using the following formula:

  % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) x 100

IC50 Calculation

• Dose-Response Curve: Plot the percent viability (Y-axis) against the logarithm of the Lorglumide Sodium concentration (X-axis).[13][14]

• Non-linear Regression: Use a software package such as GraphPad Prism, R, or a specialized online tool to fit the data to a sigmoidal dose-response curve (variable slope) using non-linear regression analysis.[13][14][15]

• IC50 Value: The IC50 value is the concentration of Lorglumide Sodium that corresponds to 50% cell viability on the fitted curve.[16]

Table 1: Example Data for IC50 Determination of Lorglumide Sodium

Lorglumide Sodium (µM)	Log [Lorglumide Sodium]	Mean Absorbance (570 nm)	% Viability
0 (Vehicle Control)	-	1.250	100
0.1	-1.00	1.235	98.8
1	0.00	1.150	92.0
10	1.00	0.875	70.0
50	1.70	0.625	50.0
100	2.00	0.450	36.0
500	2.70	0.150	12.0
1000	3.00	0.075	6.0

Note: The data presented in this table is for illustrative purposes only.

Troubleshooting Common Issues

Issue	Possible Cause(s)	Suggested Solution(s)
High background absorbance	- Microbial contamination.[17]- Phenol red in the medium.[5][17]- Interference from serum components.[5][17]	- Check for contamination by microscopy.- Use phenol red-free medium during the MTT incubation step.[17]- Use serum-free medium during the MTT incubation step.[5][8]
Low absorbance values	- Insufficient number of cells.- Low metabolic activity of cells.- Incomplete solubilization of formazan crystals.[17]	- Optimize cell seeding density.- Ensure cells are healthy and in the logarithmic growth phase.- Increase incubation time with the solubilization solution and ensure thorough mixing.[5]
High variability between replicate wells	- Uneven cell seeding.- Pipetting errors.- Incomplete formazan solubilization.- Edge effects in the 96-well plate.	- Ensure a homogenous cell suspension before seeding.- Use a multichannel pipette for consistency.- Ensure complete dissolution of crystals before reading.- Avoid using the outer wells of the plate for experimental samples.
Unexpected results (e.g., increased viability at high drug concentrations)	- Off-target effects of the compound.- Interference of the compound with the MTT reduction process.	- Visually inspect the cells for signs of precipitation of the compound.- Consider using an alternative viability assay (e.g., resazurin, ATP-based assays) to confirm the results.[18][19]

Conclusion

The MTT assay is a robust and reliable method for determining the IC50 value of Lorglumide Sodium, providing valuable insights into its cytotoxic or cytostatic potential. By understanding the principles of the assay, carefully designing the experiment, and meticulously following the protocol, researchers can generate high-quality data that is essential for the preclinical development of this and other promising therapeutic compounds.

References

• Science Gateway. How to calculate IC50. [Link]

• Horton, T. MTT Cell Assay Protocol. [Link]

• ResearchGate. What is the correct method to calculate the IC50 value for the MTT assay?. [Link]

• Abd, A. H., Kadhim, E. J., & Mahmood, M. (2023). MTT Assay protocol. F1000Research. [Link]

• Meerloo, J. van, Kaspers, G. J. L., & Cloos, J. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. Cancers, 13(23), 5885. [Link]

• National Center for Biotechnology Information. Cell Viability Assays - Assay Guidance Manual. [Link]

• Martínez-Ramos, C., et al. (2021). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. Cancers, 13(11), 2779. [Link]

• Assay Genie. Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. [Link]

• ResearchGate. How can I calculate IC50 from mtt results?. [Link]

• Stoddart, M. J. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. In Methods in Molecular Biology (Vol. 1601, pp. 1–6). Humana Press. [Link]

• Makovec, F., et al. (1988). Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists. Journal of the Autonomic Nervous System, 25(1-3), 223–231. [Link]

• Molecular Devices. Cell viability, cell proliferation, and cytotoxicity assays. [Link]

• Springer Nature Experiments. Cytotoxicity MTT Assay Protocols and Methods. [Link]

• Niles, A. L., et al. (2021). Bioluminescent, Nonlytic, Real-Time Cell Viability Assay and Use in Inhibitor Screening. ASSAY and Drug Development Technologies, 19(1), 16–28. [Link]

• ResearchGate. Why MTT assay not working ?. [Link]

• MDPI. An Overview of the Current State of Cell Viability Assessment Methods Using OECD Classification. [Link]

• ResearchGate. Cell viability assay: Problems with MTT assay in the solubilization step. [Link]

• Nagahama, K., et al. (1990). Loxiglumide. A new proglumide analog with potent cholecystokinin antagonistic activity in the rat pancreas. Digestive Diseases and Sciences, 35(1), 111–118. [Link]

• YouTube. CELL VIABILITY ASSAYS | MTT Assay | Alamar Blue | Propidium Iodide | Cell TIter Glo. [Link]

• Patsnap Synapse. What is Proglumide used for?. [Link]

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• 3. What is Proglumide used for? [synapse.patsnap.com]
• 4. Lorglumide Sodium - LKT Labs [lktlabs.com]
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• 8. The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
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Application Notes and Protocols for Studying Gastric Emptying in Rodents with Lorglumide Sodium

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of Lorglumide Sodium to study gastric emptying in rodent models. This document outlines the scientific rationale, detailed experimental protocols, and data interpretation strategies, ensuring scientific integrity and reproducibility.

Introduction: The Role of Cholecystokinin (CCK) and Lorglumide Sodium in Gastric Motility

Gastric emptying is a complex physiological process regulated by a delicate interplay of neural and hormonal signals. A key hormonal regulator is cholecystokinin (CCK), a peptide hormone released from the small intestine in response to the presence of nutrients, particularly fats and proteins. CCK plays a crucial role in slowing down gastric emptying to ensure adequate time for digestion and absorption of nutrients in the duodenum.[1]

Lorglumide Sodium is a potent and selective antagonist of the cholecystokinin A (CCK-A) receptor.[2] By blocking the action of endogenous CCK at these receptors, Lorglumide Sodium effectively counteracts the inhibitory effect of CCK on gastric motility, leading to an acceleration of gastric emptying.[1] This makes Lorglumide Sodium a valuable pharmacological tool for investigating the physiological role of CCK in the regulation of gastric emptying and for evaluating potential prokinetic therapeutic agents.

The following diagram illustrates the mechanism of action of Lorglumide Sodium in the context of gastric emptying.

Caption: Mechanism of Lorglumide Sodium in modulating gastric emptying.

Experimental Design and Considerations

A well-designed experiment is crucial for obtaining reliable and interpretable data. The following sections detail key aspects of the experimental design for studying the effects of Lorglumide Sodium on gastric emptying in rodents.

Animal Models

Sprague-Dawley or Wistar rats are commonly used for gastric emptying studies. Animals should be acclimatized to the housing conditions for at least one week before the experiment. It is recommended to house animals individually to accurately monitor food intake, especially during the fasting period.

Control Groups

To ensure the validity of the experimental results, the inclusion of appropriate control groups is essential.

Control Group	Purpose	Rationale
Vehicle Control	To account for any effects of the drug vehicle on gastric emptying.	The vehicle used to dissolve Lorglumide Sodium may have its own physiological effects.
Positive Control	To induce a known delay in gastric emptying.	Cholecystokinin-8 (CCK-8) can be administered to confirm the experimental model's responsiveness to delayed emptying stimuli.
Negative Control	To establish a baseline gastric emptying rate.	This group receives the test meal without any drug treatment.

Lorglumide Sodium Preparation and Administration

2.3.1. Dosage and Administration Route:

The optimal dose of Lorglumide Sodium should be determined through a dose-response study. Based on literature for other CCK antagonists and related studies with lorglumide, a starting dose range for intraperitoneal (i.p.) administration in rats is 1-10 mg/kg .[3] Another CCK antagonist, proglumide, has been shown to accelerate gastric emptying in rats at a dose of 150 mg/kg i.p.[4]

2.3.2. Vehicle Selection and Preparation:

Lorglumide Sodium is soluble in aqueous solutions. Sterile saline (0.9% NaCl) is a suitable vehicle for intraperitoneal administration. To prepare the dosing solution, dissolve the required amount of Lorglumide Sodium in sterile saline to achieve the desired final concentration. The injection volume for rats should be in the range of 1-5 mL/kg.[5][6]

Example Preparation for a 5 mg/kg dose in a 250g rat (2 mL/kg injection volume):

• Calculate the dose: 5 mg/kg * 0.25 kg = 1.25 mg

• Calculate the injection volume: 2 mL/kg * 0.25 kg = 0.5 mL

• Calculate the required concentration: 1.25 mg / 0.5 mL = 2.5 mg/mL

• Prepare the stock solution: Dissolve 25 mg of Lorglumide Sodium in 10 mL of sterile saline to get a 2.5 mg/mL solution.

• Administer: Inject 0.5 mL of the prepared solution intraperitoneally.

Protocol: Phenol Red Gastric Emptying Assay in Rats

The phenol red assay is a widely used and reliable method for measuring gastric emptying of a liquid meal in rodents.[7][8][9][10]

Materials

• Phenol Red (non-absorbable marker)

• Methylcellulose or Glucose

• 0.1 N NaOH

• Trichloroacetic acid (TCA) solution (20% w/v)

• Spectrophotometer

• Homogenizer

• Centrifuge

• Oral gavage needles

Experimental Workflow

The following diagram outlines the key steps in the phenol red gastric emptying assay.

Caption: Workflow for the phenol red gastric emptying assay.

Step-by-Step Protocol

• Animal Preparation: Fast rats for 18-24 hours with free access to water.[8]

• Drug Administration: Administer Lorglumide Sodium or the vehicle intraperitoneally 30 minutes before the test meal.

• Test Meal Preparation: Prepare a test meal containing 0.05% phenol red in 1.5% methylcellulose or 5% glucose solution.[7]

• Test Meal Administration: Administer 1.5 mL of the test meal to each rat via oral gavage.[8]

• Timing and Euthanasia: Euthanize the rats by an approved method at a specific time point after test meal administration (e.g., 20 minutes). A "0-minute" control group should be euthanized immediately after gavage to determine the initial amount of phenol red administered.[8]

• Stomach Excision: Immediately clamp the pyloric and cardiac sphincters and carefully excise the stomach.

• Homogenization: Place the entire stomach in 100 mL of 0.1 N NaOH and homogenize thoroughly.[8]

• Sample Preparation:

  • Allow the homogenate to settle for 1 hour at room temperature.

  • Transfer a 5 mL aliquot of the supernatant to a test tube.

  • Add 0.5 mL of 20% TCA solution to precipitate proteins.

  • Centrifuge at 3000 rpm for 20 minutes.

• Colorimetric Analysis:

  • Transfer 3 mL of the supernatant to a new test tube.

  • Add 4 mL of 0.5 N NaOH to develop the color.

  • Measure the absorbance of the solution at 560 nm using a spectrophotometer.

• Calculation of Gastric Emptying:

  The percentage of gastric emptying is calculated using the following formula:

  Gastric Emptying (%) = (1 - (Absorbance of test animal / Average absorbance of 0-minute control animals)) x 100 [8]

Data Analysis and Interpretation

The primary endpoint of the study is the percentage of gastric emptying. Data should be presented as mean ± standard error of the mean (SEM). Statistical analysis can be performed using a one-way analysis of variance (ANOVA) followed by an appropriate post-hoc test (e.g., Dunnett's or Tukey's test) to compare the treatment groups with the control group. A p-value of less than 0.05 is typically considered statistically significant.

Expected Results:

• Vehicle Control: Will establish the baseline gastric emptying rate.

• Lorglumide Sodium: Is expected to significantly increase the percentage of gastric emptying compared to the vehicle control group.

• CCK-8 (Positive Control): Is expected to significantly decrease the percentage of gastric emptying compared to the vehicle control group.

Treatment Group	Expected Gastric Emptying (%)	Interpretation
Vehicle Control	Baseline	Normal gastric motility
Lorglumide Sodium (e.g., 5 mg/kg)	Increased	Accelerated gastric emptying due to CCK-A receptor blockade
CCK-8 (e.g., 10 µg/kg, i.p.)	Decreased	Delayed gastric emptying due to CCK-A receptor activation

Troubleshooting

Issue	Possible Cause	Solution
High variability in gastric emptying within groups	Inconsistent fasting times, stress during handling/gavage, inaccurate gavage volume.	Ensure strict adherence to the fasting protocol, handle animals gently and consistently, and practice gavage technique to ensure accurate delivery of the test meal.
No significant effect of Lorglumide Sodium	Incorrect dosage, improper drug preparation or administration, timing of administration relative to test meal.	Perform a dose-response study to determine the optimal dose. Verify the preparation and administration of the drug. Optimize the pre-treatment time.
Unexpected results in control groups	Anesthesia effects (if used), underlying health issues in animals.	Avoid anesthesia if possible, as it can affect gastric motility.[11] Ensure animals are healthy and free from any conditions that might affect gastrointestinal function.

Conclusion

Lorglumide Sodium is a powerful tool for elucidating the role of CCK in the regulation of gastric emptying in rodents. The protocols and guidelines presented here provide a robust framework for conducting these studies with a high degree of scientific rigor. Careful attention to experimental design, including the use of appropriate controls and standardized procedures, will ensure the generation of reliable and reproducible data, contributing to a deeper understanding of gastrointestinal physiology and the development of novel therapeutics for motility disorders.

References

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• Corazziari, E., Ricci, R., Biliotti, D., Bontempo, I., De'Medici, A., Pallotta, N., & Torsoli, A. (1990). Oral administration of loxiglumide (CCK antagonist) inhibits postprandial gallbladder contraction without affecting gastric emptying. Digestive diseases and sciences, 35(1), 50–54. [Link]

• Varga, G., Papp, M., Scarpignato, C., & Dobronyi, I. (1989). The effect of long-term administration of lorglumide (CR 1409) on rat pancreatic growth and enzyme composition. Pharmacological research, 21(5), 563–570. [Link]

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• Fried, M., Erlacher, U., Schwizer, W., Löchner, C., Koerfer, J., Beglinger, C., ... & Gyr, K. (1991). Effect of cholecystokinin on gastric motility in humans. Hepato-gastroenterology, 38 Suppl 1, 85–89. [Link]

• de Zanger, R. B., van der Hulst, R. R., & van Aken, M. (2003). Validation of gastric-emptying scintigraphy of solids and liquids in mice using dedicated animal pinhole scintigraphy. Journal of nuclear medicine, 44(7), 1128–1134. [Link]

• Sharma, S. S., & Gupta, Y. K. (2000). Effect of antiemetic drugs on decrease in gastric emptying in experimental model of motion sickness in rats. Indian journal of physiology and pharmacology, 44(4), 449–454. [Link]

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• Fried, M., Schwizer, W., Beglinger, C., Koerfer, J., & Gyr, K. (1997). Role of cholecystokinin in the regulation of liquid gastric emptying and gastric motility in humans: Studies with the CCK antagonist loxiglumide. Gut, 41(4), 500–505. [Link]

• Beyens, A., Stakenborg, N., Vanheel, H., Papathanasopoulos, A., & Tack, J. (2017). Simultaneous assessment of gastric emptying and secretion in rats by a novel computed tomography-based method. American Journal of Physiology-Gastrointestinal and Liver Physiology, 313(5), G432-G441. [Link]

• Browning, K. N., & Travagli, R. A. (2010). Gastric emptying of enterally administered liquid meal in conscious rats and during sustained anesthesia. American Journal of Physiology-Gastrointestinal and Liver Physiology, 298(5), G699-G704. [Link]

• Abell, T. L., Camilleri, M., Donohoe, K., Hasler, W. L., Lin, H. C., Maurer, A. H., ... & Ziessman, H. A. (2008). Consensus recommendations for gastric emptying scintigraphy: a joint report of the American Neurogastroenterology and Motility Society and the Society of Nuclear Medicine. Journal of nuclear medicine technology, 36(1), 44-54. [Link]

• Boston University IACUC. (n.d.). Administration of Drugs and Experimental Compounds in Mice and Rats. Retrieved January 31, 2026, from [Link]

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Application Notes and Protocols: Lorglumide Sodium in Combination Therapy

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical guide on the application of Lorglumide Sodium, a selective Cholecystokinin A (CCK-A) receptor antagonist, in combination with other therapeutic agents. Moving beyond its standalone properties, we explore the synergistic potential of Lorglumide Sodium in oncology, pain management, and gastrointestinal disorders, providing the scientific rationale and detailed experimental protocols to validate these applications.

Introduction: The Rationale for Lorglumide Sodium Combination Strategies

Lorglumide Sodium is a potent and selective antagonist of the CCK-A receptor, a key mediator in various physiological processes including gastrointestinal motility, pancreatic secretion, and nociception.[1][2] While its primary effects are well-characterized, its true therapeutic potential may lie in its ability to modulate the activity of other drugs and biological pathways.

Combination therapy is a cornerstone of modern pharmacology, designed to achieve superior efficacy, overcome drug resistance, reduce therapeutic dosage, and minimize adverse effects. Lorglumide Sodium is an exemplary candidate for such strategies due to the multifaceted role of the CCK system in pathophysiology. This guide explores three promising areas for combination therapy:

• Oncology: Overcoming the physical barriers of the tumor microenvironment to enhance the efficacy of chemotherapy and immunotherapy.

• Pain Management: Potentiating the effects of opioid analgesics and mitigating the development of tolerance.

• Gastrointestinal Disorders: Achieving synergistic control of gut motility and secretion.

Section 1: Enhancing Anti-Cancer Therapy in Pancreatic Ductal Adenocarcinoma (PDAC)

Scientific Rationale

Pancreatic Ductal Adenocarcinoma (PDAC) is characterized by a dense, fibrotic stroma, known as the tumor microenvironment (TME), which creates a physical barrier that impedes the delivery and efficacy of chemotherapeutic agents and immune cells.[3][4] Cholecystokinin (CCK) has been shown to stimulate the growth of pancreatic cancer and contribute to this desmoplastic reaction by activating pancreatic stellate cells (PSCs), the primary architects of fibrosis.

Lorglumide Sodium, by blocking the CCK-A receptors on these cells, can potentially remodel the TME. This "normalization" of the stroma is hypothesized to decrease fibrosis, enhance the perfusion of chemotherapeutics like gemcitabine, and facilitate the infiltration of tumor-attacking immune cells (T-cells), thereby sensitizing the tumor to immune checkpoint inhibitors.[5][6]

Caption: Mechanism of Lorglumide-mediated TME normalization in PDAC.

Application Note 1.1: Combination with Gemcitabine and Immune Checkpoint Inhibitors

This section provides protocols to test the hypothesis that Lorglumide Sodium enhances the efficacy of standard-of-care therapies for PDAC.

Protocol 1.1.1: In Vitro 3D Spheroid Co-Culture Model

This protocol establishes a 3D tumor-stroma model to assess the effect of Lorglumide on drug penetration and efficacy.

• Materials & Reagents:

  • Pancreatic cancer cell line (e.g., Panc-1, AsPC-1)

  • Human pancreatic stellate cells (hPSCs)

  • Ultra-low attachment 96-well plates

  • Culture medium: DMEM/F12, 10% FBS, 1% Pen-Strep

  • Lorglumide Sodium (aqueous solution)

  • Gemcitabine

  • CellTiter-Glo® 3D Cell Viability Assay

  • Picrosirius Red Stain Kit for collagen visualization

• Step-by-Step Methodology:

  • Cell Seeding: Seed a 1:5 ratio of Panc-1 cells to hPSCs (e.g., 500:2500 cells/well) in ultra-low attachment plates.

  • Spheroid Formation: Centrifuge the plate at 300 x g for 5 minutes and incubate for 72-96 hours to allow spheroid formation.

  • Treatment: Prepare serial dilutions of Lorglumide Sodium (e.g., 1 nM - 10 µM) and Gemcitabine (e.g., 10 nM - 50 µM). Treat spheroids with Lorglumide alone, Gemcitabine alone, or in combination for 72 hours. Include a vehicle control group.

  • Viability Assessment: After treatment, measure spheroid viability using the CellTiter-Glo® 3D assay according to the manufacturer's protocol. Luminescence is proportional to ATP content and thus cell viability.

  • Fibrosis Assessment: Fix a parallel set of spheroids in 4% paraformaldehyde, embed, and section. Stain with Picrosirius Red to visualize collagen deposition. Quantify the stained area using image analysis software (e.g., ImageJ).

• Data Analysis:

  • Calculate the IC50 of Gemcitabine in the presence and absence of a fixed, non-toxic concentration of Lorglumide. A leftward shift in the Gemcitabine dose-response curve indicates sensitization.

  • Compare the quantified collagen area between Lorglumide-treated and control groups. A significant reduction indicates an anti-fibrotic effect.

Protocol 1.1.2: In Vivo Orthotopic Pancreatic Cancer Mouse Model

This protocol evaluates the combination therapy in an immune-competent animal model that closely mimics human disease.

• Materials & Reagents:

  • 6-8 week old C57BL/6 mice

  • Syngeneic murine pancreatic cancer cells (e.g., Panc02)

  • Lorglumide Sodium (for oral administration in drinking water or gavage)

  • Gemcitabine (for intraperitoneal injection)

  • Anti-PD-1 antibody (immune checkpoint inhibitor, for intraperitoneal injection)

  • High-resolution ultrasound for tumor imaging

• Step-by-Step Methodology:

  • Tumor Implantation: Surgically implant 1x10^6 Panc02 cells into the pancreas of C57BL/6 mice. Allow tumors to establish for 7 days.

  • Group Allocation: Randomize mice into four treatment groups (n=10 per group):

    • Group 1: Vehicle Control (PBS)

    • Group 2: Lorglumide Sodium (e.g., 10 mg/kg/day via oral gavage)

    • Group 3: Gemcitabine (e.g., 50 mg/kg, i.p., twice weekly) + Anti-PD-1 (e.g., 10 mg/kg, i.p., twice weekly)

    • Group 4: Lorglumide + Gemcitabine + Anti-PD-1

  • Treatment & Monitoring: Administer treatments for 4 weeks. Monitor animal weight and health daily. Measure tumor volume twice weekly using ultrasound.

  • Endpoint Analysis: At the end of the study (or when humane endpoints are reached), euthanize mice.

    • Primary Tumor: Weigh the primary tumor. Process a portion for histology (Masson's Trichrome for fibrosis) and another for flow cytometry to quantify CD4+ and CD8+ T-cell infiltration.[5]

    • Metastasis: Count metastatic nodules in the liver and peritoneum.

    • Survival: A separate cohort of animals can be maintained to monitor overall survival.

• Data Analysis: Compare tumor growth rates, final tumor weights, metastatic burden, and overall survival between the groups. A significant improvement in the triple-combination group (Group 4) compared to the others would validate the therapeutic concept.

Table 1: Hypothetical In Vivo Efficacy Data

Treatment Group	Mean Final Tumor Volume (mm³) ± SEM	Median Survival (Days)	Mean Liver Metastases ± SEM	CD8+ T-Cells / mm² Tumor ± SEM
Vehicle Control	1250 ± 110	28	15 ± 3	55 ± 8
Lorglumide	980 ± 95	34	9 ± 2	110 ± 15
Chemo/Immuno	650 ± 70	45	5 ± 1	250 ± 28
Combination	280 ± 45	62	1 ± 0.5	580 ± 45

Section 2: Potentiation of Opioid Analgesia

Scientific Rationale

The CCK system acts as a physiological antagonist to the endogenous and exogenous opioid system.[7] During prolonged opioid use, increased CCK signaling can counteract the analgesic effects of drugs like morphine, leading to the development of tolerance and requiring dose escalation. Lorglumide Sodium, by blocking CCK-A receptors, can inhibit this anti-opioid feedback loop. This is expected to enhance the potency of opioid analgesics (requiring a lower dose for the same effect) and delay or prevent the onset of tolerance. Some studies also suggest CCK antagonists may interact directly with opioid binding sites, though this is less established for Lorglumide specifically.[8]

Caption: Lorglumide blocks the anti-opioid signaling of CCK.

Application Note 2.1: Combination with Morphine for Acute Pain and Tolerance

Protocol 2.1.1: In Vivo Hot Plate Test for Analgesic Potentiation

This protocol uses a standard model of thermal pain to assess if Lorglumide enhances morphine's analgesic potency.

• Materials & Reagents:

  • Male Sprague-Dawley rats (200-250g)

  • Hot plate apparatus (set to 52.5 ± 0.5 °C)

  • Morphine sulfate (for subcutaneous injection)

  • Lorglumide Sodium (for intraperitoneal injection)

  • Saline (vehicle)

• Step-by-Step Methodology:

  • Acclimation & Baseline: Acclimate rats to the testing room and handling. Determine a baseline latency for each rat by placing it on the hot plate and recording the time to the first sign of nociception (paw lick or jump). A cut-off time of 45 seconds is used to prevent tissue damage.

  • Group Allocation & Dosing: Randomize rats into groups (n=8-10 per group):

    • Group 1: Vehicle (Saline i.p. + Saline s.c.)

    • Group 2: Lorglumide alone (e.g., 5 mg/kg, i.p.)

    • Group 3-5: Morphine alone (e.g., 2, 4, 8 mg/kg, s.c.)

    • Group 6-8: Lorglumide (5 mg/kg, i.p.) + Morphine (2, 4, 8 mg/kg, s.c.)

  • Administration: Administer Lorglumide or its vehicle 15 minutes prior to administering morphine or its vehicle.

  • Testing: Test each rat on the hot plate at 30, 60, and 90 minutes post-morphine injection.

• Data Analysis:

  • Convert latency scores to a percentage of Maximum Possible Effect (%MPE) using the formula: %MPE = [(Test Latency - Baseline Latency) / (Cut-off Time - Baseline Latency)] * 100.

  • Generate dose-response curves for morphine alone and morphine + lorglumide. A leftward shift of the combination curve indicates potentiation. Calculate the ED50 for each curve.

Table 2: Hypothetical Analgesic Potentiation Data (Peak Effect at 30 min)

Treatment Group	Dose (mg/kg)	Mean Hot Plate Latency (s) ± SEM	% MPE
Vehicle	-	10.5 ± 0.8	1.4%
Morphine	4	22.1 ± 2.1	33.6%
Lorglumide + Morphine	5 + 4	35.5 ± 3.0	72.5%
ED50 (Morphine Alone)	~5.5 mg/kg	-	-
ED50 (Morphine + Lorglumide)	~2.8 mg/kg	-	-

Section 3: Modulating Gastrointestinal (GI) Motility Disorders

Scientific Rationale

Lorglumide's primary function is to decrease gastrointestinal motility and gastric secretion by blocking CCK-A receptors.[1] This makes it a candidate for treating hypermotility disorders like diarrhea-predominant Irritable Bowel Syndrome (IBS-D). Loperamide is a peripherally acting µ-opioid receptor agonist that effectively reduces intestinal motility and is a standard treatment for diarrhea.[9][10] Combining Lorglumide with Loperamide could produce a synergistic effect, allowing for effective control of motility at lower doses of each agent, potentially reducing the risk of side effects like severe constipation or central nervous system effects at high doses of loperamide.

Caption: Experimental workflow for testing Lorglumide and Loperamide.

Application Note 3.1: Combination with Loperamide for Hypermotility

Protocol 3.1.1: In Vivo Gastrointestinal Transit (Charcoal Meal) Assay

This protocol provides a direct, quantitative measure of intestinal motility.

• Materials & Reagents:

  • Male Wistar rats (180-220g), fasted for 18 hours with free access to water

  • Lorglumide Sodium

  • Loperamide Hydrochloride

  • Vehicle (e.g., 0.5% carboxymethylcellulose)

  • Charcoal meal (10% activated charcoal in 5% gum acacia)

• Step-by-Step Methodology:

  • Group Allocation & Dosing: Randomize fasted rats into groups (n=8 per group):

    • Group 1: Vehicle

    • Group 2: Lorglumide (e.g., 10 mg/kg, p.o.)

    • Group 3: Loperamide (e.g., 1 mg/kg, p.o.)

    • Group 4: Lorglumide (10 mg/kg) + Loperamide (1 mg/kg)

  • Administration: Administer the respective treatments by oral gavage.

  • Charcoal Meal: 60 minutes after treatment, administer 1.5 mL of the charcoal meal via oral gavage to each rat.

  • Transit Measurement: 30 minutes after the charcoal meal, euthanize the rats by cervical dislocation. Carefully dissect the small intestine from the pylorus to the ileocecal junction.

  • Quantification: Lay the intestine flat without stretching. Measure the total length of the small intestine and the distance traveled by the charcoal plug from the pylorus.

• Data Analysis:

  • Calculate the percentage of intestinal transit for each animal: Transit (%) = (Distance traveled by charcoal / Total length of small intestine) * 100.

  • Compare the mean transit percentage between groups using an appropriate statistical test (e.g., ANOVA). A significantly lower transit percentage in the combination group compared to the single-agent groups indicates a synergistic or additive effect.

Table 3: Hypothetical Gastrointestinal Transit Data

Treatment Group	Dose (mg/kg)	Mean Intestinal Transit (%) ± SEM
Vehicle	-	85.2 ± 4.5
Lorglumide	10	68.7 ± 3.8
Loperamide	1	55.1 ± 4.1
Combination	10 + 1	32.5 ± 3.2

Conclusion

Lorglumide Sodium presents significant therapeutic potential as a combination agent across diverse medical fields. Its ability to modulate the tumor microenvironment, counteract opioid tolerance, and regulate gastrointestinal function provides a strong rationale for its inclusion in multi-drug regimens. The protocols detailed in this guide offer a robust framework for researchers to explore and validate these synergistic applications, paving the way for more effective and nuanced treatment strategies.

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• Wikipedia. Proglumide. [Link]

• Sato S, et al. Loxiglumide. A new proglumide analog with potent cholecystokinin antagonistic activity in the rat pancreas. PubMed. [Link]

• Patsnap Synapse. What is Proglumide used for?. [Link]

• Patsnap Synapse. What is the mechanism of Loperamide Hydrochloride?. [Link]

• Gerard C, et al. Cholecystokinin antagonists proglumide, lorglumide and benzotript, but not L-364718, interact with brain opioid binding sites. PubMed. [Link]

• Smith JP, et al. Cholecystokinin Receptor Antagonist Improves Efficacy of Chemotherapy in Murine Models of Pancreatic Cancer by Altering the Tumor Microenvironment. PMC. [Link]

• Smith JP, et al. Combination therapy with immune checkpoint inhibitor and CCK-receptor blockade increases survival of pancreatic cancer. AACR Journals. [Link]

• National Cancer Institute. Role of Proglumide in Combination with Gemcitabine and Nab Paclitaxel on the Tumor Microenvironment in Patients with Metastatic Pancreatic Cancer. [Link]

• Medscape. Intestinal Motility Disorders Treatment & Management. [Link]

• CADTH. Prucalopride for Gastrointestinal Motility Disorders: A Review of Clinical Effectiveness. [Link]

• Smith JP, et al. Cholecystokinin receptor antagonist alters pancreatic cancer microenvironment and increases efficacy of immune checkpoint antibody therapy in mice. PMC. [Link]

• Medscape. Intestinal Motility Disorders Medication. [Link]

• Klem AM, et al. The combination of a delta-opioid receptor agonist and loperamide produces peripherally-mediated analgesic synergy in mice. PMC. [Link]

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Application Note: Lorglumide Sodium as a Selective CCK₁ Receptor Antagonist for Gut-Brain Axis Research

Introduction: The Gut-Brain Axis and the Role of Cholecystokinin (CCK)

The gut-brain axis is a complex, bidirectional communication network that links the emotional and cognitive centers of the brain with peripheral intestinal functions.[1][2][3][4] This intricate dialogue is mediated by a variety of signaling molecules, including hormones, neurotransmitters, and microbial metabolites. Among these, the peptide hormone cholecystokinin (CCK) serves as a critical signaling molecule, released from enteroendocrine I-cells in the proximal small intestine in response to nutrients, particularly fats and proteins.[5] CCK orchestrates key digestive processes, including stimulating pancreatic enzyme secretion and gallbladder contraction.[6] Crucially, CCK also acts as a potent satiety signal, relaying information about nutrient availability from the gut to the brain, primarily by activating CCK type 1 receptors (CCK₁R) on vagal afferent neurons.[5][7][8] This activation is a cornerstone of the gut's feedback control over food intake.[5]

To deconstruct these pathways, researchers require precise pharmacological tools. Lorglumide is a potent, selective, and competitive non-peptide antagonist of the CCK₁ receptor.[9] Its ability to specifically block the actions of endogenous and exogenous CCK at this receptor makes it an invaluable tool for elucidating the physiological roles of CCK in satiety, gastrointestinal motility, pancreatic function, and nociception. This guide provides a comprehensive overview of Lorglumide Sodium's properties and detailed protocols for its application in gut-brain axis research.

Pharmacological Profile of Lorglumide Sodium

Lorglumide's utility stems from its specific mechanism of action. It competitively binds to CCK₁ receptors, preventing CCK from initiating its signal transduction cascade without activating the receptor itself.[9][10] This blockade inhibits the downstream physiological responses typically induced by CCK.[10]

Selectivity: Lorglumide exhibits a significant preference for the CCK₁ receptor over the CCK₂ (gastrin) receptor. It demonstrates an IC₅₀ of approximately 50 nM for the CCK₁ receptor, making it about 60-fold more potent for CCK₁ than for the CCK₂ receptor (IC₅₀ = 3 µM).[11][12] This selectivity is crucial for isolating the effects mediated specifically by the CCK₁ receptor subtype, which is predominantly found in peripheral tissues like the pancreas, gallbladder, and vagal afferents, as opposed to the CCK₂ receptor which is more prominent in the brain and stomach.[6][13]

Physicochemical & Pharmacological Properties:

Property	Value	Source
Chemical Name	(±)-4-[(3,4-Dichlorobenzoyl)amino]-5-(dipentyl- amino)-5-oxopentanoic acid sodium salt	[14]
CAS Number	1021868-76-7	[14]
Molecular Formula	C₂₂H₃₁Cl₂N₂O₄Na	[14]
Molecular Weight	481.39 g/mol	[14]
Appearance	White Powder	[14]
Solubility	Soluble in water, methanol, and DMSO.[14][15]	[14][15]
IC₅₀ (CCK₁ Receptor)	~50 nM	[11][12]
IC₅₀ (CCK₂ Receptor)	~3 µM	[11][12]
Storage	Store powder at -20°C for up to 3 years. Store solutions at -80°C for up to 1 year.[15]	[15]

Signaling Pathway Overview

Understanding the underlying signaling cascade is essential for experimental design and data interpretation. The CCK₁ receptor is a G-protein-coupled receptor (GPCR) that primarily signals through the Gq/11 pathway.[8][13]

Causality of the Pathway:

• Stimulus: The presence of fats and proteins in the duodenum stimulates I-cells to release CCK.[5]

• Binding: CCK travels locally (paracrine) or through the bloodstream (endocrine) to bind to CCK₁ receptors on target cells.[7]

• Transduction: This binding activates the Gq protein, which in turn activates Phospholipase C (PLC).[13][16]

• Second Messengers: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol trisphosphate (IP₃) and diacylglycerol (DAG).[16][17]

• Cellular Response: IP₃ triggers the release of calcium from intracellular stores, while DAG activates Protein Kinase C (PKC).[16] This surge in intracellular calcium and PKC activity drives the final physiological response, such as neurotransmitter release from a vagal neuron (signaling satiety to the brain) or enzyme secretion from a pancreatic acinar cell.[7][18]

• Antagonism: Lorglumide competitively binds to the CCK₁ receptor, preventing CCK from docking and initiating this entire cascade.

Section 1: In Vivo Applications & Protocols

In vivo studies are critical for understanding the systemic effects of CCK₁ receptor blockade on behavior and physiology. Lorglumide is active after both oral and intraperitoneal administration.[9]

Experimental Design Considerations:

• Animal Models: Rats and mice are the most common models. Ensure animals are properly acclimated to housing and handling conditions to minimize stress-induced variables. All procedures must adhere to approved institutional animal care and use committee (IACUC) protocols.

• Vehicle Selection: Lorglumide sodium is soluble in water or saline.[14] However, for some administration routes or stability requirements, a suspension may be necessary. A common vehicle for intraperitoneal (i.p.) injection is 0.9% saline. For oral gavage, a formulation of 10% DMSO in 90% corn oil or a suspension in 20% SBE-β-CD in saline can be used.[19]

  • Rationale: The choice of vehicle is critical for ensuring drug solubility, stability, and bioavailability. Always run a parallel vehicle-only control group to ensure the observed effects are due to Lorglumide and not the vehicle itself.

• Control Groups (Self-Validating System):

  • Vehicle Control: Receives the same volume and formulation of the vehicle as the treatment groups. This is the primary negative control.

  • Lorglumide Group(s): Receives the experimental dose(s) of Lorglumide.

  • Positive Control (Optional but Recommended): In an antagonist study, a positive control group would receive the agonist (e.g., CCK-8) to confirm the system is responsive. A further group could receive Lorglumide plus CCK-8 to demonstrate the antagonist's blocking effect.

Protocol 1.1: Investigation of Satiety and Food Intake in Rodents

Principle: This protocol is designed to test the hypothesis that endogenous CCK, released in response to a meal, contributes to satiation. By blocking CCK₁ receptors with Lorglumide, we expect to see an attenuation of this satiety signal, leading to an increase in food consumption compared to controls.[9]

Materials:

• Lorglumide Sodium

• Vehicle (e.g., sterile 0.9% saline)

• Standard or high-fat rodent chow

• Metabolic cages or standard cages with equipment to measure food intake accurately

• Syringes and needles for administration (e.g., 27G for i.p. injection)

• Male Wistar rats (250-300g) or C57BL/6 mice (25-30g)

Procedure:

• Acclimatization & Habituation: House animals individually for at least one week to acclimate to the environment. For 3 days prior to the experiment, habituate them to the specific diet and measurement procedure to reduce novelty-induced effects on feeding.

• Fasting: Food-deprive the animals overnight (e.g., 16 hours) with free access to water.

  • Rationale: Fasting ensures a robust and synchronized feeding response when food is reintroduced, making the effects of satiety signals more pronounced and measurable.

• Grouping & Baseline: Weigh each animal and randomly assign them to control (Vehicle) and treatment (Lorglumide) groups (n=8-12 per group).

• Preparation of Lorglumide Solution: Prepare a fresh solution of Lorglumide Sodium in 0.9% saline. A typical dose range for satiety studies in rats is 1-10 mg/kg.[20] For a 5 mg/kg dose in a 300g rat, you would need 1.5 mg. If injecting a volume of 1 mL/kg, the solution concentration should be 5 mg/mL.

• Administration: Administer Lorglumide or vehicle via intraperitoneal (i.p.) injection.

• Pre-feeding Period: Return animals to their home cages without food for 30 minutes.

  • Rationale: This period allows for the drug to be absorbed and distributed to reach effective concentrations at the target receptors before the feeding stimulus is introduced. The inhibitory effect of a 4 mg/kg subcutaneous dose has been shown to last more than 3 hours.[20]

• Feeding & Measurement: Present a pre-weighed amount of the test diet to each animal. Measure the amount of food consumed (correcting for spillage) at specific time points, such as 30, 60, and 120 minutes.

• Data Analysis: Analyze cumulative food intake at each time point using an appropriate statistical test (e.g., Student's t-test or ANOVA followed by post-hoc tests). A significant increase in food intake in the Lorglumide group compared to the vehicle group would indicate a blockade of endogenous CCK-mediated satiety.[21]

Protocol 1.2: Investigation of Pancreatic Secretion

Principle: CCK is the most potent known hormonal stimulant of pancreatic enzyme secretion, an effect mediated by CCK₁ receptors on pancreatic acinar cells.[18] Lorglumide can be used to block this effect, either in response to exogenous CCK (or its analogue, caerulein) or in response to endogenous CCK released by a meal.[9][18]

Materials:

• Lorglumide Sodium

• Caerulein (CCK analogue, optional positive stimulator)

• Anesthetic (e.g., urethane or isoflurane)

• Surgical tools for cannulation

• Collection tubes

• Spectrophotometer and reagents for amylase/protein assay

Procedure (Simplified Acute Model):

• Animal Preparation: Anesthetize a rat and perform a laparotomy to expose the pancreas and common bile duct.

• Cannulation: Ligate the bile duct at the point of entry to the duodenum and insert a cannula proximal to the ligation to collect pancreatic juice.

• Stabilization: Allow the preparation to stabilize and collect basal pancreatic secretions for a baseline period (e.g., 30 minutes).

• Administration: Administer Lorglumide (e.g., 5-10 mg/kg, i.v. or i.p.) or vehicle.

• Stimulation: After a 15-20 minute pre-treatment period, administer a stimulatory dose of caerulein (e.g., 0.25-1 µg/kg, i.v.) or provide an intraduodenal infusion of a liquid test meal to stimulate endogenous CCK release.

• Collection: Collect pancreatic juice in timed fractions (e.g., every 15 minutes) for 1-2 hours post-stimulation.

• Analysis: Measure the volume of each fraction and determine the concentration of total protein (e.g., via Bradford assay) or a specific enzyme like amylase.

• Data Interpretation: A significant reduction in the volume and/or enzyme output in the Lorglumide-treated group compared to the vehicle group demonstrates the blockade of CCK₁ receptor-mediated pancreatic secretion.[22] Studies have shown Lorglumide can inhibit meal-stimulated pancreatic protein output by 45-60%.[18]

Section 2: In Vitro Applications & Protocols

In vitro assays are essential for determining the specific pharmacological parameters of Lorglumide, such as its binding affinity (Ki) and its functional antagonism (IC₅₀ or pA₂).

Protocol 2.1: Functional Calcium Mobilization Assay

Principle: As the CCK₁ receptor signals through the Gq pathway, receptor activation leads to a transient increase in intracellular calcium concentration ([Ca²⁺]i).[7][16] This can be measured using calcium-sensitive fluorescent dyes. An antagonist like Lorglumide will inhibit the agonist-induced calcium flux in a dose-dependent manner.

Materials:

• Cell line expressing the human CCK₁ receptor (e.g., HEK293-CCK1R or CHO-K1-CCK1R)

• Cell culture medium (e.g., DMEM/F12)

• Calcium-sensitive dye (e.g., Fura-2 AM, Fluo-4 AM)

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• Lorglumide Sodium

• CCK-8 (agonist)

• Fluorescence plate reader with an injection system

Procedure:

• Cell Culture: Plate the CCK₁R-expressing cells in a 96-well, black-walled, clear-bottom plate and grow to ~90% confluency.

• Dye Loading: Wash the cells with assay buffer. Incubate the cells with the calcium-sensitive dye (e.g., 2 µM Fluo-4 AM) in assay buffer for 45-60 minutes at 37°C in the dark.

• Wash: Gently wash the cells two or three times with assay buffer to remove extracellular dye. Add 100 µL of assay buffer to each well.

• Compound Preparation: Prepare serial dilutions of Lorglumide in assay buffer. Also, prepare a solution of CCK-8 at a concentration that gives a submaximal response (e.g., EC₈₀, typically in the low nanomolar range).

• Antagonist Incubation: Add the Lorglumide dilutions to the appropriate wells and incubate for 15-20 minutes at room temperature. Include "vehicle only" and "no agonist" controls.

• Measurement: Place the plate in the fluorescence reader. Record a stable baseline fluorescence for 10-20 seconds.

• Agonist Injection & Reading: Inject the CCK-8 solution into the wells and immediately begin recording the fluorescence intensity for 60-120 seconds.

• Data Analysis: Calculate the change in fluorescence (Peak - Baseline) for each well. Plot the response against the concentration of Lorglumide. Fit the data to a four-parameter logistic equation to determine the IC₅₀ value, which represents the concentration of Lorglumide required to inhibit 50% of the CCK-8-induced response.

Troubleshooting & Data Interpretation

• No effect in satiety studies:

  • Dose: The dose may be too low. Perform a dose-response curve.

  • Timing: The pre-feeding period may be too short or too long. Optimize the timing between administration and food presentation.

  • Diet: The satiating effect of CCK is most pronounced with fat-containing diets. A very low-fat diet may not release enough endogenous CCK to produce a measurable effect that can be blocked.

• High variability in in vivo data:

  • Stress: Animal stress can significantly impact feeding behavior. Ensure proper acclimatization and gentle handling.

  • Circadian Rhythm: Rodents are nocturnal feeders. Conducting experiments during their active (dark) phase can yield more robust results.

• High background in in vitro assays:

  • Dye Loading: Incomplete washing can leave extracellular dye. Ensure thorough but gentle washing steps.

  • Cell Health: Use cells at an optimal passage number and confluency. Over-confluent or unhealthy cells can lead to inconsistent results.

Conclusion

Lorglumide Sodium is a well-characterized, potent, and selective CCK₁ receptor antagonist that serves as an indispensable pharmacological tool. Its utility spans from molecular characterization in in vitro binding and functional assays to complex physiological and behavioral investigations in vivo. By reliably blocking the peripheral actions of CCK, Lorglumide allows researchers to precisely dissect the role of this crucial gut-brain signaling peptide in regulating digestion, satiety, and related homeostatic processes. The protocols outlined in this guide provide a robust framework for leveraging Lorglumide to advance our understanding of the gut-brain axis.

References

• Grokipedia. (n.d.). Lorglumide.
• LKT Labs. (n.d.). Lorglumide Sodium.
• Patsnap Synapse. (2024). What are CCK receptor antagonists and how do they work?

• Takács, T., Nagy, I., Pap, Á., Varga, G., & Scarpignato, C. (1990). The effect of long-term administration of lorglumide (CR 1409) on rat pancreatic growth and enzyme composition. Pharmacological Research, 22(5), 573-582. Retrieved from [Link]

• Otsuki, M., Okabayashi, Y., Ohki, A., Suehiro, I., & Tani, S. (1989). Loxiglumide. A new proglumide analog with potent cholecystokinin antagonistic activity in the rat pancreas. Digestion, 44(2), 89-98. Retrieved from [Link]

• Makovec, F., Bani, M., Cereda, R., Chisté, M. A., Pacini, M. A., Revel, L., ... & Setnikar, I. (1987). Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists. Arzneimittel-Forschung, 37(11), 1265-1268. Retrieved from [Link]

• Gale, J. D., & Parsons, M. E. (2006). CCK1 Antagonists: Are They Ready for Clinical Use? Current Pharmaceutical Design, 12(35), 4571-4580. Retrieved from [Link]

• Cowan, A. (2023). Biochemistry, Cholecystokinin. In StatPearls. StatPearls Publishing. Retrieved from [Link]

• Browning, K. N., & Travagli, R. A. (2010). Involvement of endogenous CCK and CCK1 receptors in colonic motor function. Frontiers in Neuroscience, 4, 172. Retrieved from [Link]

• de Jong, A. J., Singer, M. V., Jansen, J. B., Niebel, W., Rovati, L. C., & Lamers, C. B. (1991). Effect of the cholecystokinin-receptor antagonist lorglumide on pancreatic enzyme secretion stimulated by bombesin, food, and caerulein, giving similar plasma cholecystokinin concentrations in the dog. Gut, 32(9), 1059-1064. Retrieved from [Link]

• Norman, J. G., & Fink, G. W. (2005). Role of CCK and potential utility of CCK1 receptor antagonism in the treatment of pancreatitis induced by biliary tract obstruction. British Journal of Pharmacology, 144(7), 933-940. Retrieved from [Link]

• Vana, V., Holst, B., Di, L., & Holst, J. J. (2021). Post-oral fat-induced satiation is mediated by endogenous CCK and GLP-1 in a fat self-administration mouse model. Physiology & Behavior, 233, 113315. Retrieved from [Link]

• Fried, M., Erlacher, U., Schwizer, W., Löchner, C., Koerfer, J., Beglinger, C., ... & Rovati, L. (1991). Cholecystokinin receptor antagonist loxiglumide: influence on bilio-pancreatic secretion and gastrointestinal hormones in man. Gastroenterology, 101(4), 999-1008. Retrieved from [Link]

• Innoprot. (n.d.). CCK1 Cholecystokinin Receptor Assay. Retrieved from [Link]

• Dockray, G. J. (2009). Mechanisms of CCK signaling from gut to brain. Current Opinion in Pharmacology, 9(6), 743-747. Retrieved from [Link]

• Martin, C. R., Osadchiy, V., Kalani, A., & Mayer, E. A. (2018). The Brain-Gut-Microbiome Axis. Cellular and Molecular Gastroenterology and Hepatology, 6(2), 133-148. Retrieved from [Link]

• Pap, Á., & Varga, G. (1988). Effect of lorglumide (CR-1409) on pancreatic secretory and trophic response to caerulein in newborn rats. Journal of Pediatric Gastroenterology and Nutrition, 7(5), 724-731. Retrieved from [Link]

• Liu, X., Ahn, S., & Gurevich, V. V. (2020). Structures of the human cholecystokinin 1 (CCK1) receptor bound to Gs and Gq mimetic proteins provide insight into mechanisms of G protein selectivity. PLoS Biology, 18(11), e3000922. Retrieved from [Link]

• Lieverse, R. J., Masclee, A. A., Jansen, J. B., & Lamers, C. B. (1994). Satiety effects of the type A CCK receptor antagonist loxiglumide in lean and obese women. Physiology & Behavior, 56(4), 831-835. Retrieved from [Link]

• Wallace, C. J. K., & Milev, R. (2017). The microbiota-gut-brain axis in mood disorders and translational challenges moving towards human clinical trials. Journal of Clinical Medicine, 6(1), 8. Retrieved from [Link]

• Cui, Z., & Matthews, J. L. (2018). Cholecystokinin 1 Receptor – A Unique G Protein-Coupled Receptor Activated by Singlet Oxygen (GPCR-ABSO). Frontiers in Physiology, 9, 497. Retrieved from [Link]

• Lieverse, R. J., Jansen, J. B. M. J., Masclee, A. A. M., & Lamers, C. B. H. W. (1994). Satiety Effects of the Type A CCK Receptor Antagonist Loxiglumide in Lean and Obese Women. Physiology & Behavior, 56(4), 831-835. Retrieved from [Link]

• Hughes, J., & Woodruff, G. N. (2001). Cholecystokinin (CCK) assays. Current Protocols in Pharmacology, Chapter 4, Unit 4.4. Retrieved from [Link]

• Harris, M., & Mobarec, J. C. (2018). Cholesterol-dependent dynamic changes in the conformation of the type 1 cholecystokinin receptor affect ligand binding and G protein coupling. Journal of Biological Chemistry, 293(23), 8966-8981. Retrieved from [Link]

• Lee, J. K., & Hsiao, E. Y. (2017). The gut-immune-brain axis in neurodevelopment and neurological disorders. Journal of Neuroimmunology, 311, 1-3. Retrieved from [Link]

• Weatherford, S. C., & Gibbs, J. (1992). Peripheral factors in the mediation of cholecystokinin-induced satiety as assessed by comparative potencies of cholecystokinin antagonists. Physiology & Behavior, 52(4), 749-753. Retrieved from [Link]

• Ness, T. J. (2000). Models of Visceral Nociception. ILAR Journal, 41(4), 185-199. Retrieved from [Link]

• Le Bars, D., Gozariu, M., & Cadden, S. W. (2001). Animal models of nociception. Pharmacological Reviews, 53(4), 597-652. Retrieved from [Link]

• ResearchGate. (n.d.). Cryo-EM structures of CCKAR–G protein complexes. Retrieved from [Link]

• ResearchGate. (2017). One Giant Leap from Mouse to Man: The Microbiota–Gut–Brain Axis in Mood Disorders and Translational Challenges Moving towards Human Clinical Trials. Retrieved from [Link]

• Sarnelli, G. (2022). Cholecystokinin: a gut-brain peptide that links enteric glial-mediated neuroinflammation to the development of neurobehavioral disorders in HFD-induced leaky gut. Ricerc@Sapienza. Retrieved from [Link]

• Scripps Research. (2023). The gut-brain axis: A key to metabolism and longevity. YouTube. Retrieved from [Link]

• Science With Tal. (2023). Gq Pathway Of G-Protein-Coupled Receptors Explained. YouTube. Retrieved from [https://www.youtube.com/watch?v=Bw Jal-gT-g]([Link] Jal-gT-g)

• Obesity Medicine Association. (n.d.). Top Weight Loss Medications. Retrieved from [Link]

• Smith, J. P., & Solomon, T. E. (2014). Role of CCK/gastrin receptors in gastrointestinal/metabolic diseases and results of human studies using gastrin/CCK receptor agonists/antagonists in these diseases. Current Topics in Medicinal Chemistry, 14(21), 2443-2464. Retrieved from [Link]

• Science.gov. (n.d.). increase drug solubility. Retrieved from [Link]

• ResearchGate. (2022). Structural insights into human brain–gut peptide cholecystokinin receptors. Retrieved from [Link]

• Czopek, A., & Wordliczek, J. (2010). Animal models of nociceptive pain. Current Issues in Pharmacy and Medical Sciences, 23(2), 113-116. Retrieved from [Link]

• Zakaria, Z. A., & Abdul Hisam, E. E. (2018). Overview of Neurological Mechanism of Pain Profile Used for Animal “Pain-Like” Behavioral Study with Proposed Analgesic Pathways. Molecules, 23(11), 2821. Retrieved from [Link]

Sources

• 1. The Brain-Gut-Microbiome Axis - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. The gut-immune-brain axis in neurodevelopment and neurological disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Mechanisms of CCK signaling from gut to brain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CCK1 Receptors | Cholecystokinin Receptors | Tocris Bioscience [tocris.com]
• 7. Biochemistry, Cholecystokinin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Structures of the human cholecystokinin 1 (CCK1) receptor bound to Gs and Gq mimetic proteins provide insight into mechanisms of G protein selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. What are CCK receptor antagonists and how do they work? [synapse.patsnap.com]
• 11. grokipedia.com [grokipedia.com]
• 12. caymanchem.com [caymanchem.com]
• 13. Involvement of endogenous CCK and CCK1 receptors in colonic motor function - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Lorglumide Sodium - LKT Labs [lktlabs.com]
• 15. Lorglumide sodium salt | cholecystokinin | TargetMol [targetmol.com]
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• 20. The effect of long-term administration of lorglumide (CR 1409) on rat pancreatic growth and enzyme composition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Post-oral fat-induced satiation is mediated by endogenous CCK and GLP-1 in a fat self-administration mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Role of CCK and potential utility of CCK1 receptor antagonism in the treatment of pancreatitis induced by biliary tract obstruction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Lorglumide Sodium Solubility: A Technical Support Guide for Researchers

Welcome to the technical support center for Lorglumide Sodium. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the solubility characteristics of Lorglumide Sodium. Here, we will address common challenges and questions encountered during its experimental use, moving beyond simple data points to explain the underlying chemical principles and provide robust, validated protocols.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of Lorglumide Sodium in common laboratory solvents?

The solubility of Lorglumide Sodium can vary between suppliers and is highly dependent on the specific lot of the compound and the solvent conditions. It's crucial to consult the Certificate of Analysis (CoA) for your specific batch. However, based on compiled data, the following table provides a summary of reported solubility values.

Solvent	Reported Solubility (Concentration)	Molar Equivalent (MW: 481.39 g/mol )	Notes
DMSO	90 - 100 mg/mL[1][2]	~187 - 208 mM	Sonication and gentle warming may be required.[1][2] Use of newly opened, anhydrous DMSO is critical.[2]
Water	≥ 100 mg/mL[1][2]	≥ 208 mM	Sonication is recommended to aid dissolution.[1]
PBS (Phosphate-Buffered Saline)	50 mg/mL[2]	~104 mM	Requires sonication. Solubility can be pH-dependent.[2][3]
Ethanol	≤ 1 mg/mL[4]	~2.08 mM	Considered sparingly soluble.
Methanol	Soluble[5][6]	-	Quantitative data is not consistently reported.
Dimethylformamide (DMF)	1 mg/mL[4]	~2.08 mM	-

Note: The designation "≥" indicates that the saturation point was not reached at the specified concentration.

Q2: I'm seeing conflicting solubility data for Lorglumide Sodium in DMSO from different sources. Why is this, and which value should I trust?

This is a common and important observation. The discrepancy in reported DMSO solubility (ranging from 1 mg/mL to 100 mg/mL) can be attributed to several factors:

• Compound Purity and Salt Form: Minor variations in the synthesis and purification of Lorglumide Sodium between batches and manufacturers can influence its crystalline structure and, consequently, its solubility.

• Hygroscopicity of DMSO: Dimethyl sulfoxide is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[2] Water absorbed into the DMSO can significantly reduce the solubility of certain compounds. One supplier explicitly notes that hygroscopic DMSO has a significant impact on the solubility of their product.[2]

• Experimental Conditions: The methods used to determine solubility (e.g., temperature, sonication time, rate of dissolution) can differ, leading to varied results.

Our Recommendation: For initial experiments, it is prudent to start with a more conservative value (e.g., preparing a stock solution at a lower concentration like 10-20 mg/mL). Always use fresh, high-purity, anhydrous DMSO to prepare your stock solutions.

Troubleshooting Guide

Issue 1: My Lorglumide Sodium is not fully dissolving in DMSO, even at concentrations reported to be soluble.

If you are experiencing difficulty dissolving Lorglumide Sodium in DMSO, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for dissolving Lorglumide Sodium in DMSO.

Causality Explained:

• Anhydrous DMSO is Key: As previously mentioned, water in DMSO can act as an anti-solvent for Lorglumide Sodium, causing it to precipitate or resist dissolution.[2] Starting with a fresh, sealed bottle of anhydrous DMSO is the most critical first step.

• Physical Assistance: Sonication provides energy to break down powder aggregates, increasing the surface area available for solvation.[3] Gentle warming increases the kinetic energy of the solvent molecules, enhancing their ability to overcome the lattice energy of the solid compound.[3] However, excessive heat should be avoided to prevent potential degradation.

Issue 2: After preparing a clear stock solution in DMSO, the compound precipitates when I dilute it into my aqueous buffer (e.g., PBS, cell culture media).

This is a classic issue of solvent mismatch and is a common challenge when working with compounds that have high solubility in organic solvents but lower solubility in aqueous solutions.

Expert Insights & Protocol:

The core issue is that when a concentrated DMSO stock is rapidly introduced into an aqueous environment, the local concentration of the compound can momentarily exceed its aqueous solubility limit before the DMSO has had a chance to disperse. This leads to precipitation.

Validated Dilution Protocol to Prevent Precipitation:

• Warm the Aqueous Buffer: Pre-warming your PBS or cell culture medium to 37°C can slightly increase the solubility of Lorglumide Sodium.[3]

• Vortex During Addition: While vigorously vortexing the aqueous buffer, add the DMSO stock solution drop-wise and slowly. This ensures rapid mixing and prevents the formation of localized high concentrations of the compound.

• Use an Intermediate Dilution Step: For very high final concentrations, consider a two-step dilution. First, dilute the DMSO stock into a smaller volume of the aqueous buffer, then add this intermediate solution to the final volume.

• Limit Final DMSO Concentration: The final concentration of DMSO in your experiment should be kept as low as possible, ideally below 0.5%, as DMSO can have its own biological effects.[7]

Caption: Comparison of dilution methods for DMSO stock solutions into aqueous buffers.

Issue 3: How should I store my Lorglumide Sodium solutions to ensure stability?

Solution stability is critical for reproducible experimental results.

• Powder Form: Lorglumide Sodium powder should be stored at -20°C for long-term stability (up to 3 years is often cited).[1]

• Stock Solutions:

  • In DMSO: Prepare fresh if possible. If storage is necessary, aliquot into single-use volumes and store at -80°C for up to 6 months or -20°C for up to 1 month.[2] Avoid repeated freeze-thaw cycles.

  • In Water/Aqueous Buffer: It is strongly recommended to prepare aqueous solutions fresh on the day of use. The stability of Lorglumide Sodium in aqueous solutions can be pH-dependent, and it may be more susceptible to hydrolysis over time.[8]

Self-Validating Protocol: If you are conducting a long-term experiment, it is good practice to run a quality control check on your stored stock solution. This could involve comparing its performance to a freshly prepared solution in a simple functional assay.

In-Vivo Formulation Preparation

For researchers conducting animal studies, preparing a stable and homogenous formulation is paramount.

Example Protocol for an In-Vivo Formulation (Clear Solution):

This protocol is adapted from supplier recommendations and is designed to create a clear solution suitable for injection.[2]

• Prepare a Concentrated DMSO Stock: First, dissolve Lorglumide Sodium in 100% DMSO to a known concentration (e.g., 20.8 mg/mL).

• Sequential Solvent Addition:

  • Take the required volume of your DMSO stock solution.

  • Add it to 9 volumes of corn oil.

  • Mix thoroughly by vortexing or sonication until a clear solution is achieved.

  • This results in a final solvent composition of 10% DMSO and 90% Corn Oil.[1][2]

Important Considerations for In-Vivo Formulations:

• Suspensions: If a higher concentration is needed that exceeds the solubility in a clear solution, a suspended solution can be prepared using vehicles like 20% SBE-β-CD in saline.[2] Note that suspensions require vigorous mixing before each administration to ensure uniform dosing.

• Biocompatibility: Always ensure your final formulation and solvent concentrations are appropriate and well-tolerated for your specific animal model and route of administration.

References

• Isolation and characterization of a degradation product in leflunomide and a validated selective stability-indicating HPLC–UV method for their quantification - NIH. [Link]

• Strategies to Address Low Drug Solubility in Discovery and Development - ResearchGate. [Link]

• Lorglumide Sodium LKT Laboratories, Inc. - Amazon S3. [Link]

• Segmental-Dependent Solubility and Permeability as Key Factors Guiding Controlled Release Drug Product Development - NIH. [Link]

• Factors affecting drug absorption 1. Physiological Factors. [Link]

• Isolation and characterization of a degradation product in leflunomide and a validated selective stability-indicating HPLC-UV method for their quantification - ResearchGate. [Link]

• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - Digital Commons @ USF - University of South Florida. [Link]

• Dimethyl Sulfoxide (DMSO) Solubility Data. [Link]

• Inhibitory effect of dimethyl sulfoxide on the development of gastrointestinal nematode larvae in the larval development test - NIH. [Link]

• Kinetics and mechanism of degradation of cefotaxime sodium in aqueous solution - PubMed. [Link]

Sources

• 1. Lorglumide sodium salt | cholecystokinin | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. apexbt.com [apexbt.com]
• 5. Lorglumide Sodium - LKT Labs [lktlabs.com]
• 6. s3.amazonaws.com [s3.amazonaws.com]
• 7. Inhibitory effect of dimethyl sulfoxide on the development of gastrointestinal nematode larvae in the larval development test - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Kinetics and mechanism of degradation of cefotaxime sodium in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Lorglumide Sodium Solubility &amp; Handling

Topic: Avoiding Precipitation in Aqueous Solutions

Document ID: TS-LGS-001 | Version: 2.0 | Last Updated: 2026-02-10

Executive Summary & Mechanistic Insight

The Core Challenge: Researchers frequently report immediate precipitation when diluting Lorglumide Sodium (CR-1409 Sodium) stock solutions into physiological buffers (e.g., PBS, HBSS).

The Mechanism: Lorglumide Sodium is the salt form of a weak acid (Lorglumide). Its solubility is governed by two critical factors that often compete in physiological buffers:

• pH-Dependent Protonation: The free acid form of Lorglumide is highly hydrophobic. While the sodium salt is soluble in water (>100 mg/mL), a drop in pH (even to neutral pH 7.4) can shift the equilibrium enough to generate the insoluble free acid, particularly at high concentrations.

• Common Ion Effect: Standard PBS contains ~137 mM NaCl. Adding Lorglumide Sodium to a high-sodium environment drives the equilibrium back toward the undissociated solid salt or the protonated acid form, drastically reducing the solubility limit compared to pure water.

Solubility Data Profile

Data aggregated from analytical certificates and physical characterization studies.

Solvent System	Solubility Limit (Approx.)	Stability	Notes
Pure Water (ddH₂O)	~100 mg/mL (200 mM)	High	Recommended for Stock. Clear solution.
DMSO	~90 mg/mL (180 mM)	High	Good alternative stock; withstands freeze-thaw better.
Ethanol	~1 mg/mL	Low	Not recommended for high-concentration stocks.
PBS (pH 7.2 - 7.4)	< 0.5 mg/mL	Critical	High Precipitation Risk. Requires specific dilution protocols.
DMSO:PBS (1:1)	~0.5 mg/mL	Moderate	The organic co-solvent helps, but solubility remains low.

Validated Preparation Protocols

Protocol A: Preparation of Stable Stock Solution

Use this protocol to create a master stock for long-term storage.

• Weighing: Weigh the Lorglumide Sodium powder in a static-free environment.

• Solvent Selection: Add sterile ddH₂O or DMSO .

  • Do NOT use PBS or Saline for the master stock.

• Dissolution: Vortex for 30–60 seconds. If particles persist, sonicate in a water bath at 37°C for 5 minutes.

• Clarification Check: Hold the vial against a dark background. The solution must be crystal clear.

• Storage: Aliquot into light-protective vials. Store at -20°C. Avoid repeated freeze-thaw cycles.

Protocol B: Dilution into Aqueous Buffers (The "Step-Down" Method)

Use this protocol for preparing working solutions (e.g., for cell culture or animal injection) to prevent "crashing out."

• Thaw: Warm the stock solution to Room Temperature (RT) or 37°C. Ensure no precipitates are visible before opening.

• Pre-warm Buffer: Warm your target buffer (PBS/Media) to 37°C. Cold buffers accelerate precipitation.

• The "Dropwise" Technique:

  • Place the buffer on a magnetic stirrer (medium speed) or vortex gently.

  • Add the Stock Solution dropwise into the center of the vortex.

  • Why? This prevents local regions of high concentration where the drug might precipitate instantly upon contact with the high-salt buffer.

• Visual Validation: Inspect immediately. If cloudy, do not use for IV injection.

Troubleshooting & FAQs

Q1: My solution turned cloudy immediately upon adding the stock to PBS. Can I fix it?

• Diagnosis: This is "shock precipitation" due to the common ion effect or pH shift.

• Remedy:

  • Sonication: Sonicate at 40°C for 10–15 minutes.

  • pH Adjustment: Check the pH. If it has dropped below 7.0, carefully adjust to pH 7.4–7.8 using dilute NaOH. The salt is more soluble at slightly higher alkalinity.

  • Co-solvents: If the concentration is >0.5 mg/mL, you must add a co-solvent. Add Tween-80 (0.5%) or dilute the stock first into 10% DMSO before adding to the bulk buffer.

Q2: Can I use the "cloudy" suspension for oral gavage in mice?

• Answer: Yes, but with caveats. For oral administration (PO), a suspension is often acceptable if homogenous. You should use a suspending agent like 0.5% Carboxymethylcellulose (CMC) or Methylcellulose rather than pure PBS to ensure uniform dosing. For Intraperitoneal (IP) or Intravenous (IV), the solution must be clear.

Q3: How long is the diluted working solution stable?

• Answer: Aqueous working solutions (in PBS/Media) are prone to hydrolysis and precipitation over time. Prepare fresh daily. Do not store diluted working solutions at 4°C for more than 24 hours.

Q4: Why does the datasheet say "Soluble in Water" but it fails in my cell media?

• Answer: Cell media (DMEM/RPMI) is essentially a complex salt solution similar to PBS. The "Water" solubility refers to pure, deionized water. The high ionic strength of cell media reduces the solubility product (

  ) of the compound. Always predilute in water/DMSO before adding to media.

Visual Decision Guides

Figure 1: Solubility Decision Tree

Caption: A logic flow for selecting the correct solvent system based on the intended experimental application.

Figure 2: The Precipitation Mechanism

Caption: Molecular view of why Lorglumide precipitates in physiological buffers (pH/Ionic Strength effect).

References

• Makovec, F., et al. (1987).[1][2] "Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists." Arzneimittel-Forschung, 37(11), 1265–1268.[1][2]

Sources

• 1. Lorglumide Sodium - LKT Labs [lktlabs.com]
• 2. Lorglumide - Wikipedia [en.wikipedia.org]

Technical Support Center: Lorglumide Sodium (CR-1409) Optimization

Topic: Adjusting Lorglumide Sodium dosage to minimize adverse effects

Status: Active | Audience: Research Scientists & Drug Development Professionals

Introduction: The Selectivity-Stability Paradox

Welcome to the technical support hub for Lorglumide Sodium . As a potent, non-peptide antagonist selective for the Cholecystokinin A (CCK-A/CCK1) receptor, this compound is a critical tool for studying pancreatic secretion, gallbladder motility, and gastrointestinal malignancies.

However, users frequently encounter "adverse effects" that are actually experimental artifacts stemming from two root causes:

• Physicochemical Instability: Precipitation due to pH mismanagement (causing local necrosis or inconsistent dosing).

• Loss of Selectivity: Supramaximal dosing leading to off-target CCK-B (gastrin receptor) blockade.

This guide provides the protocols required to maintain the therapeutic window and ensure data integrity.

Module 1: Formulation & Solubility (The "Cloudy Solution" Protocol)

The Issue: Lorglumide is supplied as a sodium salt to enhance water solubility. However, it is a salt of a weak acid.[1] If dissolved directly in acidic buffers (or even neutral PBS with insufficient volume), the free acid form precipitates. This causes local tissue irritation (peritonitis in i.p. injection) and loss of effective concentration .

Step-by-Step Solubilization Protocol

Do not use unbuffered water or acidic vehicles.

• Initial Dissolution: Dissolve the Lorglumide Sodium powder in a small volume of 0.1 N NaOH or 100% DMSO (if compatible with your assay).

  • Target Concentration: >10 mg/mL for the stock.

• Dilution: Slowly add the stock to your vehicle (Saline or PBS, pH 7.4) while vortexing.

  • Critical Check: If the solution turns cloudy, the pH has dropped too low. Add 1N NaOH dropwise until clear.

• Final pH Check: Ensure the final injectate is pH 7.5 – 8.0 . Lorglumide is unstable/insoluble below pH 7.0.

Visualizing the Solubility Trap

The following diagram illustrates the chemical pathway to precipitation, which is often mistaken for compound toxicity.

Figure 1: Critical workflow to prevent precipitation-induced adverse effects. The compound requires a basic environment to remain in solution.

Module 2: In Vivo Dosage Optimization (The "Selectivity Window")

The Issue: Lorglumide is selective for CCK-A (IC50 ~50 nM) over CCK-B (IC50 ~3000 nM). However, at high doses (>20 mg/kg), plasma concentrations may exceed the threshold for CCK-B binding, causing CNS effects (anxiety models) or interfering with gastrin signaling.

Goal: Block pancreatic/gallbladder CCK-A receptors without hitting CNS CCK-B receptors.

Recommended Dosage Ranges (Rat/Mouse)

Species	Route	Dose Range	Frequency	Purpose	Adverse Risk (if exceeded)
Rat	i.v.[2] bolus	1 – 5 mg/kg	Single	Acute Secretion Blockade	Hypotension (non-specific)
Rat	i.p.	5 – 10 mg/kg	b.i.d.	Trophic Studies (Pancreas)	Loss of CCK-A selectivity
Mouse	i.p.	10 – 20 mg/kg	Daily	Gallbladder Motility	Peritonitis (pH related)
Dog	i.v.	~5 mg/kg	Infusion	GI Motility	Emesis

Mechanism of Selectivity & Toxicity

Lorglumide competes with CCK-8 for the receptor.[3] To minimize adverse effects, you must maintain the concentration in the "Selectivity Window" (green zone below).

Figure 2: The Selectivity Window. Dosing above 10-20 mg/kg risks engaging CCK-B receptors, confounding data and introducing off-target side effects.

Module 3: Troubleshooting FAQ

Q1: My animals are developing lesions at the injection site. Is Lorglumide toxic? A: This is likely pH burn , not systemic toxicity. Lorglumide sodium solutions are alkaline. If you inject a high-pH solution subcutaneously, it causes necrosis.

• Fix: Dilute the stock further to bring pH closer to 7.4, or switch to i.p. injection where the volume is better distributed. Ensure the drug is fully dissolved; micro-precipitates cause inflammation.

Q2: I am not seeing inhibition of pancreatic growth in my cancer model. A: You may be fighting rapid metabolism . Lorglumide has a relatively short half-life in rodents.

• Fix: Switch to continuous infusion (osmotic minipump) or increase frequency to 3x daily. Alternatively, consider Loxiglumide , a more stable analog, if pharmacokinetics are the limiting factor.

Q3: Can I use Lorglumide in cell culture (in vitro)? A: Yes, but watch for non-specific cytotoxicity .

• Limit: Do not exceed 100 µM .

• Control: Always run a vehicle control (DMSO/NaOH) to ensure the solvent isn't killing the cells.

• Selectivity: At 100 µM, you may partially block CCK-B. Keep concentrations near 0.1 – 1.0 µM for pure CCK-A antagonism.

References

• Makovec, F., et al. (1987).[4][5][6] "Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists." Arzneimittelforschung, 37(11), 1265-1268.[4][5][6][7]

• Scarpignato, C., et al. (1989).[8][9] "Effect of a new potent CCK antagonist, lorglumide, on caerulein- and bombesin-induced pancreatic secretion and growth in the rat."[9][10] British Journal of Pharmacology, 96(3), 661-669.[9]

• Niederau, C., et al. (1987).[9] "Pancreatic growth: interaction of exogenous cholecystokinin, a protease inhibitor, and a cholecystokinin receptor antagonist in mice."[9] Gut, 28(Suppl), 63-69.[9]

• González-Puga, C., et al. (2005).[5][6] "Selective CCK-A but not CCK-B receptor antagonists inhibit HT-29 cell proliferation: synergism with pharmacological levels of melatonin."[5][6][11] Journal of Pineal Research, 39(3), 243-250.

Sources

• 1. fisherpub.sjf.edu [fisherpub.sjf.edu]
• 2. Anticholecystokinin activities of loxiglumide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Combined dose-ratio analysis of cholecystokinin receptor antagonists, devazepide, lorglumide and loxiglumide in the guinea-pig gall bladder - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Studies of three non-peptide cholecystokinin antagonists (devazepide, lorglumide and loxiglumide) in human isolated alimentary muscle and guinea-pig ileum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lorglumide Sodium - LKT Labs [lktlabs.com]
• 6. Lorglumide - Wikipedia [en.wikipedia.org]
• 7. Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. apexbt.com [apexbt.com]
• 10. Effect of a new potent CCK antagonist, lorglumide, on caerulein- and bombesin-induced pancreatic secretion and growth in the rat - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Selective CCK-A but not CCK-B receptor antagonists inhibit HT-29 cell proliferation: synergism with pharmacological levels of melatonin - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting Lorglumide Sodium's effect on off-target receptors

Topic: Troubleshooting Off-Target Effects & Receptor Selectivity

Executive Summary & Compound Profile

The Core Challenge: Lorglumide Sodium is a first-generation, non-peptide antagonist selective for the CCK-A (CCK1) receptor. While it is a valuable tool, it possesses a narrower therapeutic window compared to second-generation antagonists (e.g., Devazepide).

The Troubleshooting Context: Users frequently report "off-target" effects when using Lorglumide at concentrations exceeding 10 µM . In many cases, these are not random non-specific interactions but rather loss of subtype selectivity (cross-reactivity with CCK-B) or physicochemical artifacts (precipitation/micelle formation).

Compound Specification Table

Parameter	Specification	Critical Note
Primary Target	CCK-A Receptor (CCK1)	Gq-coupled GPCR found in pancreas/gallbladder.
Secondary Target (Off-Target)	CCK-B Receptor (CCK2/Gastrin)	Risk Zone: Occurs at concentrations > 5–10 µM.
Potency (IC50/Ki)	~130–150 nM (CCK-A)	Moderate potency requires careful dosing.
Selectivity Ratio	~100-fold (CCK-A vs. CCK-B)	Lower than Devazepide (>1000-fold).
Solubility	Water/Methanol (Sodium salt)	Warning: Precipitates in high-salt buffers (PBS) or low pH.

Diagnostic Flowchart: Isolating the Artifact

Before assuming a novel biological off-target, you must rule out physicochemical interference and subtype cross-reactivity.

Figure 1: Decision matrix for troubleshooting unexpected Lorglumide activity. Blue indicates entry, Red indicates identified error source, Yellow indicates validation step.

Troubleshooting Guides & FAQs

Issue 1: Loss of Selectivity (The CCK-B Crossover)

Symptom: You observe inhibition of gastrin-mediated signaling or CNS effects typically associated with CCK-B, despite using "CCK-A selective" Lorglumide.

Technical Insight: Lorglumide is a competitive antagonist.[1] Selectivity is not absolute; it is concentration-dependent. The affinity gap between CCK-A and CCK-B for Lorglumide is approximately 2 orders of magnitude (100-fold).

• The Trap: If you dose at 50 µM to ensure complete CCK-A blockade, you are likely occupying a significant fraction of CCK-B receptors (Ki ~10–20 µM range for CCK-B).

Protocol: The Schild Plot Validation To confirm if the observed effect is competitive antagonism at the correct receptor:

• Design: Perform a dose-response curve of your agonist (e.g., CCK-8) in the presence of increasing fixed concentrations of Lorglumide (e.g., 0, 0.1, 1.0, 10 µM).

• Analysis: Calculate the Dose Ratio (DR) =

  .

• Plot: Log(DR-1) vs. Log[Antagonist].

• Interpretation:

  • Slope = 1.0: Competitive antagonism at a single site (CCK-A).

  • Slope < 1.0 or non-linear: Indicates mixed binding or off-target interference (likely CCK-B or non-specific).

Issue 2: Solubility & "False" Cytotoxicity

Symptom: Cells detach or show metabolic inhibition (MTT assay reduction) treated with Lorglumide alone, interpreted as "off-target toxicity."

Technical Insight: Lorglumide Sodium is a salt.[2][3][4][5] While soluble in water, it is prone to "salting out" in high-ionic-strength buffers (like PBS or DMEM) if the pH drifts slightly acidic. Precipitated compound forms micro-aggregates that can mechanically damage cell membranes or sequester growth factors, mimicking cytotoxicity.

Corrective Actions:

• Solvent Mismatch: Do not dissolve the sodium salt in 100% DMSO and then spike into saline. Dissolve in water or low-salt buffer first.

• pH Check: Ensure media pH is buffered to 7.4. Lorglumide (as a glutaramic acid derivative) can become less soluble if the free acid forms at lower pH.

• Visual Check: Inspect wells under 40x microscopy. "Amorphous debris" is often precipitated drug, not cell debris.

Issue 3: Differentiating CCK-A vs. CCK-B Pathways

Symptom: Unsure if the residual signal is coming from CCK-A (incomplete blockade) or CCK-B (off-target).

Technical Insight: While both receptors are GPCRs, they can couple differently depending on the cell type. However, the canonical pathway for both is

. To differentiate, you must use specific agonists or genetic controls.

Figure 2: Receptor Selectivity Map. Note that Lorglumide blocks CCK-A potently but will block CCK-B if concentrations are high, mimicking a "pan-CCK" blockade.

The "Gold Standard" Validation Protocol

To definitively prove an effect is off-target (non-CCK-A mediated), you must perform a Genetic Null Control .

Objective: Determine if Lorglumide effects persist in the absence of CCK-A.

Materials:

• Cell Line: Pancreatic acinar cells (e.g., AR42J) or CHO-CCK1 (transfected).

• Reagents: CRISPR-Cas9 or siRNA targeting CCKAR gene.

• Assay: Calcium Flux (Fluo-4) or cAMP (if Gs coupled context).

Step-by-Step:

• Knockdown: Transfect cells with CCKAR-targeting siRNA. Incubate 48-72h.

• Verification: Confirm >80% protein loss via Western Blot (crucial, as mRNA levels are insufficient proof).

• Treatment: Treat Wild-Type (WT) and Knockdown (KD) cells with:

  • Vehicle

  • CCK-8 (10 nM)

  • Lorglumide (1 µM and 50 µM)

• Readout Analysis:

  • Scenario A (Ideal): Lorglumide inhibits CCK-8 in WT, but has no effect on baseline in KD cells. -> On-Target.

  • Scenario B (Off-Target): Lorglumide induces cytotoxicity or signaling changes in KD cells (where the target is absent). -> Off-Target.

References

• Makovec, F., et al. (1987).[4][6] "Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists." Arzneimittel-Forschung, 37(11), 1265–1268.[4][6]

• González-Puga, C., et al. (2005).[4][6] "Selective CCK-A but not CCK-B receptor antagonists inhibit HT-29 cell proliferation: synergism with pharmacological levels of melatonin."[4][6][7] Journal of Pineal Research, 39(3), 243-250.[4]

• Kenakin, T. (2019). "Pharmacological Characterization of GPCR Agonists, Antagonists, Allosteric Modulators and Biased Ligands." Assay Guidance Manual.

• Dufresne, M., et al. (2006). "Cholecystokinin and Gastrin Receptors."[3] Physiological Reviews, 86(3), 805–847.

Sources

• 1. Involvement of endogenous CCK and CCK1 receptors in colonic motor function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Lorglumide Sodium - LKT Labs [lktlabs.com]
• 5. Lorglumide solid 1021868-76-7 [sigmaaldrich.com]
• 6. Lorglumide - Wikipedia [en.wikipedia.org]
• 7. Selective CCK-A but not CCK-B receptor antagonists inhibit HT-29 cell proliferation: synergism with pharmacological levels of melatonin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Lorglumide Sodium In Vitro Assays

Welcome to the technical support center for Lorglumide Sodium. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing in vitro assays using this potent and selective cholecystokinin A (CCK-A) receptor antagonist. Here, we address common questions and troubleshooting scenarios in a direct Q&A format, moving from fundamental principles to advanced optimization and troubleshooting.

Section 1: Fundamentals of Lorglumide Sodium and CCK Receptor Assays

This section covers the essential background information required to design robust and reliable experiments.

Q1: What is Lorglumide Sodium and how does it work?

A1: Lorglumide Sodium is the sodium salt of Lorglumide, a potent and selective non-peptide, competitive antagonist of the Cholecystokinin A (CCK-A or CCK1) receptor.[1][2][3] Its mechanism of action involves binding to the CCK-A receptor and preventing the endogenous ligand, cholecystokinin (CCK), from binding and activating downstream signaling pathways.[3][4] Lorglumide displays significantly higher affinity for the CCK-A receptor (IC50 ≈ 50 nM) compared to the CCK-B receptor (IC50 ≈ 3 µM), making it a selective tool for studying CCK-A mediated processes.[1]

The binding of CCK to its G protein-coupled receptors (GPCRs), CCK-A and CCK-B, typically activates Gq proteins.[4][5] This activation stimulates phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), a key second messenger.[4][5] By blocking CCK's access to the receptor, Lorglumide inhibits this signaling cascade.[3][6]

Caption: Mechanism of Lorglumide's competitive antagonism at the CCK-A receptor.

Q2: What are the most common in vitro assays for studying Lorglumide Sodium?

A2: The choice of assay depends on the experimental question. Common formats include:

• Competitive Binding Assays: These assays directly measure the ability of Lorglumide to compete with a radiolabeled or fluorescently-tagged CCK analog for binding to the CCK-A receptor. They are essential for determining binding affinity (Ki).

• Functional Assays: These measure the downstream consequences of receptor activation. Since CCK-A receptors are primarily Gq-coupled, the most common functional readouts are:

  • Calcium Flux Assays: These are high-throughput assays that measure the increase in intracellular calcium upon agonist stimulation.[4][7] Lorglumide's potency (IC50) is determined by its ability to inhibit the agonist-induced calcium signal.

  • Inositol Phosphate (IP1/IP3) Accumulation Assays: These provide a more direct measure of the Gq pathway activation.[7]

• Reporter Gene Assays: In this format, cells are engineered with a reporter gene (e.g., luciferase) under the control of a response element sensitive to the CCK-A signaling pathway.

Q3: What should I know about preparing Lorglumide Sodium for my assay?

A3: Proper handling of Lorglumide Sodium is critical for reproducible results.

• Solubility: Lorglumide Sodium is soluble in water and methanol.[8][9] For cell-based assays, it is best practice to prepare a concentrated stock solution in a high-quality solvent like DMSO (e.g., 10 mM) and then dilute it to the final working concentration in your assay buffer or cell culture medium.[10][11] Always ensure the final DMSO concentration in the assay is low (typically <0.5%) and consistent across all wells, including controls.

• Storage: Store the solid compound at 4°C for short-term and -20°C for long-term storage.[8][10] Stock solutions should be stored at -20°C or -80°C.[12] It is advisable to aliquot stock solutions to avoid repeated freeze-thaw cycles.[10][12]

Parameter	Recommendation	Source(s)
Primary Solvents	Water, Methanol, DMSO	[8][9][10]
Stock Solution	1-10 mM in 100% DMSO	[10][11]
Final Solvent Conc.	<0.5% in assay buffer/media	[13]
Solid Storage	4°C (short-term), -20°C (long-term)	[8][10]
Solution Storage	-20°C (1 month), -80°C (6 months)	[12]

Section 2: Optimizing Incubation Time - Frequently Asked Questions

The incubation time is a critical parameter that directly impacts the observed potency and mechanism of action.

Q4: Why is the pre-incubation time with Lorglumide so important?

A4: As a competitive antagonist, Lorglumide needs to reach binding equilibrium with the CCK-A receptor before the addition of the agonist (CCK).[14] A pre-incubation step ensures that the antagonist has had sufficient time to occupy the receptors. If the pre-incubation is too short, you will underestimate the antagonist's true potency (i.e., the IC50 value will be artificially high). This is because the agonist will be added while Lorglumide is still binding, giving the agonist an unfair competitive advantage.

Q5: What is a good starting point for Lorglumide pre-incubation time?

A5: A common starting point for pre-incubation of small molecule antagonists in cell-based assays is 15 to 30 minutes at the assay temperature (e.g., 37°C or room temperature). However, the optimal time depends on the specific binding kinetics (the on- and off-rates) of Lorglumide to the receptor, which may vary with cell type and assay conditions. For some GPCR antagonists, incubation times of up to 120 minutes have been used to ensure equilibrium is reached.[13][14]

Q6: How do I experimentally determine the optimal pre-incubation time?

A6: You must perform a time-course experiment. This is a crucial step in assay validation.

Protocol: Determining Optimal Antagonist Pre-incubation Time

• Cell Plating: Plate your CCK-A receptor-expressing cells (e.g., transfected CHO-K1 cells) at the optimal density determined from your cell titration experiments.[15][16][17] Allow cells to adhere overnight.

• Prepare Reagents: Prepare a fixed, high concentration of Lorglumide Sodium (e.g., 10x the expected IC50) and a fixed concentration of the CCK agonist (a concentration that gives ~80% of the maximal response, i.e., EC80).

• Time-Course Incubation:

  • Add the Lorglumide solution to multiple wells.

  • Incubate the plate at your assay temperature (e.g., 37°C).

  • Start a timer. At various time points (e.g., 5, 15, 30, 60, 90, and 120 minutes), add the CCK agonist to a set of wells pre-incubated with Lorglumide.

• Controls: Include wells with:

  • Vehicle + Agonist (Maximum signal)

  • Vehicle only (Basal signal)

  • Lorglumide + Vehicle (to check for inverse agonism)

• Signal Detection: After adding the agonist, proceed with your standard assay protocol (e.g., read calcium flux immediately or incubate for IP1 accumulation).

• Analysis: Plot the percentage of inhibition caused by Lorglumide against the pre-incubation time. The optimal pre-incubation time is the point at which the inhibition level reaches a stable plateau. This indicates that binding equilibrium has been achieved.

Caption: Workflow for determining optimal pre-incubation time.

Section 3: Troubleshooting Guide

Even with optimized protocols, issues can arise. This section addresses specific problems you might encounter.

Q7: My Lorglumide IC50 value is much higher than the literature value (~50 nM). What could be wrong?

A7: This is a common issue. Here’s a checklist of potential causes:

• Insufficient Pre-incubation Time: This is the most likely culprit. If equilibrium is not reached, the agonist outcompetes Lorglumide, leading to a rightward shift in the dose-response curve and a higher IC50. Solution: Perform the time-course experiment described in Q6.

• Agonist Concentration Too High: In a competitive assay, the apparent potency of the antagonist (IC50) is dependent on the concentration of the agonist used. If you use a very high concentration of agonist (e.g., >EC90), you will need a much higher concentration of antagonist to compete, shifting the IC50 higher. Solution: Ensure you are using a consistent agonist concentration, typically between EC50 and EC80.

• Compound Degradation: Improper storage of Lorglumide stock solutions can lead to degradation. Solution: Use freshly prepared dilutions from a properly stored, aliquoted stock.[10][12]

• Cell Health/Receptor Density: Poor cell health or low receptor expression can lead to a small assay window and variability. Solution: Optimize cell density and ensure cells are healthy and not over-passaged.[15]

Q8: I'm seeing a very low or no signal in my calcium flux assay, even in my positive control (agonist only) wells.

A8: This points to a problem with the assay system itself, rather than the antagonist.

• Dye Loading Issues: The calcium indicator dye (e.g., Fluo-4) may not have been loaded properly into the cells. Solution: Optimize dye concentration and loading time/temperature for your specific cell line. Ensure loading buffers are appropriate.[18][19]

• Cell Viability: The cells may be dead or unhealthy. Solution: Check cell viability using a method like Trypan Blue exclusion before and after the assay. Ensure you are using the correct culture medium and conditions.[16]

• Inactive Agonist: The CCK agonist may have degraded. Solution: Use a fresh vial or a new batch of agonist and test its activity in a dose-response curve.

• Instrument Settings: The settings on your plate reader or flow cytometer may be incorrect. Solution: Ensure you are using the correct excitation/emission wavelengths and that the gain/sensitivity is set appropriately.[19]

Q9: The results from my assay are highly variable between wells and plates. What can I do to improve reproducibility?

A9: High variability can obscure real biological effects.

• Pipetting Inaccuracy: Inconsistent volumes, especially of concentrated compounds, can lead to large variations. Solution: Use calibrated pipettes and proper pipetting technique. For dose-response curves, perform serial dilutions carefully.[20]

• Uneven Cell Plating: A non-uniform cell monolayer will result in different numbers of receptors per well. Solution: Ensure your cell suspension is homogenous before plating and use a consistent plating technique.

• Edge Effects: Wells on the edge of the plate can experience different temperature and evaporation rates. Solution: Avoid using the outermost wells of the plate for critical measurements. Fill them with buffer or media to create a humidity barrier.

• Inconsistent Incubation Times: Ensure that the timing of reagent additions and incubations is precisely the same for all wells being compared.

Caption: Troubleshooting decision tree for unexpectedly high IC50 values.

References

• PubMed. CCK Receptor Antagonism by Loxiglumide and Gall Bladder Contractions in Response to Cholecystokinin, Sham Feeding and Ordinary Feeding in Man. [Link]

• Physiology.org. Recent progress in assays for GPCR drug discovery. [Link]

• Eurofins Discovery. GPCR Functional Assays, Understanding On/Off-target Activity. [Link]

• PubMed. Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists. [Link]

• Innoprot. CCK1 Cholecystokinin Receptor Assay. [Link]

• National Institutes of Health (NIH). Elusive equilibrium: the challenge of interpreting receptor pharmacology using calcium assays. [Link]

• National Institutes of Health (NIH). Gastrin, Cholecystokinin, Signaling, and Biological Activities in Cellular Processes. [Link]

• National Institutes of Health (NIH). Quantitative pharmacological analysis of antagonist binding kinetics at CRF1 receptors in vitro and in vivo. [Link]

• National Institutes of Health (NIH). Evaluating functional ligand-GPCR interactions in cell-based assays. [Link]

• National Center for Biotechnology Information (NCBI). Pharmacological Characterization of GPCR Agonists, Antagonists, Allosteric Modulators and Biased Ligands from HTS Hits to Lead Optimization. [Link]

• American Physiological Society Journals. Cholecystokinin and Gastrin Receptors. [Link]

• SciSpace. Quantitative pharmacological analysis of antagonist binding kinetics at CRF1 receptors in vitro and in vivo. [Link]

• Creative Biolabs. Troubleshooting of Competition (Inhibition) ELISA. [Link]

• MDPI. Incubation Time Influences Organic Anion Transporter 1 Kinetics and Renal Clearance Predictions. [Link]

• University of Chicago. CALCIUM FLUX PROTOCOL. [Link]

• MDPI. Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. [Link]

• National Institutes of Health (NIH). Cholecystokinin (CCK) and its receptors (CCK1R and CCK2R) in chickens: functional analysis and tissue expression. [Link]

• PubMed. SGLT2 inhibitors, sodium and off-target effects: an overview. [Link]

• QIAGEN. Cholecystokinin/Gastrin-mediated Signaling. [Link]

• Frontiers. The Target Residence Time of Antihistamines Determines Their Antagonism of the G Protein-Coupled Histamine H1 Receptor. [Link]

• ProBio CDMO. GPCR-targeted Assay | GPCRs Bioassay Service. [Link]

• Agilent. Characterizing Calcium Mobilization Using Kinetic Live Cell Imaging. [Link]

• MyAssays. Common ELISA Problems and Solutions. [Link]

• PubMed. Cholecystokinin (CCK) assays. [Link]

• ResearchGate. Biological characterization of CCK receptor-bearing cells. [Link]

• National Institutes of Health (NIH). Effect of a new potent CCK antagonist, lorglumide, on caerulein- and bombesin-induced pancreatic secretion and growth in the rat. [Link]

• Rhenium Bio. The unique peristaltic sample delivery system of the CytoFLEX analyzer enables optimized measurements of transient changes in in. [Link]

• ResearchGate. Receptor activation after a pre-incubation with antagonist. [Link]

• PubMed. Drug interactions and consequences of sodium restriction. [Link]

• National Institutes of Health (NIH). Anticancer Medications and Sodium Dysmetabolism. [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Lorglumide sodium salt, cholecystokinin receptor antagonist (CAS 1021868-76-7) | Abcam [abcam.com]
• 3. Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. innoprot.com [innoprot.com]
• 5. Gastrin, Cholecystokinin, Signaling, and Biological Activities in Cellular Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of a new potent CCK antagonist, lorglumide, on caerulein- and bombesin-induced pancreatic secretion and growth in the rat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 8. Lorglumide Sodium - LKT Labs [lktlabs.com]
• 9. Lorglumide solid 1021868-76-7 [sigmaaldrich.com]
• 10. apexbt.com [apexbt.com]
• 11. Lorglumide sodium salt | cholecystokinin | TargetMol [targetmol.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. scispace.com [scispace.com]
• 14. Quantitative pharmacological analysis of antagonist binding kinetics at CRF1 receptors in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 15. revvity.com [revvity.com]
• 16. resources.revvity.com [resources.revvity.com]
• 17. atcc.org [atcc.org]
• 18. bu.edu [bu.edu]
• 19. agilent.com [agilent.com]
• 20. antibody-creativebiolabs.com [antibody-creativebiolabs.com]

Reference Data & Comparative Studies

Lorglumide Sodium versus devazepide for CCKA receptor antagonism

Technical Comparison Guide for Drug Development & Research

Executive Summary & Core Directive

This guide provides a rigorous technical comparison between Lorglumide Sodium (CR-1409) and Devazepide (L-364,718) for the antagonism of Cholecystokinin A (CCK-A, also known as CCK1) receptors.

The Bottom Line:

• Devazepide is the superior choice for high-potency applications, exhibiting affinity in the picomolar (pM) to low nanomolar (nM) range, approximately 1,000-fold more potent than Lorglumide. It is the industry standard for confirming CCK-A mediated mechanisms.

• Lorglumide Sodium is a proglumide derivative with moderate potency (nM range). Its primary advantage lies in its water solubility (as a sodium salt), avoiding the need for organic solvents like DMSO or ethanol in sensitive physiological setups where solvent effects must be minimized.

Mechanistic Foundation: CCK-A Signaling Pathway

To understand the antagonism, one must validate the agonist pathway. CCK-A receptors are G-protein coupled receptors (GPCRs) primarily coupled to the Gq/11 alpha subunit. Activation triggers the Phospholipase C (PLC) cascade, resulting in intracellular calcium mobilization and protein kinase C (PKC) activation.

Figure 1: CCK-A Receptor Signal Transduction & Antagonist Intervention

Caption: Schematic of the Gq-coupled CCK-A signaling cascade. Devazepide and Lorglumide act as competitive antagonists at the receptor surface, preventing Gq activation.

Compound Profile & Chemical Comparison

Feature	Lorglumide Sodium (CR-1409)	Devazepide (L-364,718)
Chemical Class	Proglumide derivative (Glutaramic acid analog)	1,4-Benzodiazepine derivative
Molecular Weight	~481.4 Da	408.45 Da
Solubility	Water Soluble (>10 mg/mL)	Hydrophobic (Soluble in DMSO, Ethanol)
Stability	Hygroscopic; store desiccated at -20°C.	Stable in organic solvent; protect from light.
Primary Use Case	Studies requiring aqueous delivery; historical comparisons.	High-affinity binding; low-concentration antagonism.

Performance Comparison: Potency & Selectivity

The critical differentiator is binding affinity . Devazepide is significantly more potent and is the preferred tool for defining CCK-A receptor involvement in low-abundance receptor tissues.

Quantitative Data Summary

Metric	Lorglumide Sodium	Devazepide	Fold Difference
IC50 (CCK-A)	50 – 130 nM	0.08 – 3.4 nM	Devazepide is ~100-1000x more potent
IC50 (CCK-B)	~3,000 nM	~245 nM	Devazepide retains selectivity
Selectivity (A vs B)	~60-fold selective for A	>1,000-fold selective for A	Devazepide is more selective
pA2 (Guinea Pig Ileum)	7.31	10.09	Logarithmic potency scale

Data synthesized from Makovec et al. and Chang et al. (See References).

Functional Implications[1][2][3][4][5][6][7]

• In Vitro (Pancreatic Acini): Devazepide inhibits CCK-8 stimulated amylase release with an IC50 of ~3.4 nM, whereas Lorglumide requires concentrations in the range of 0.2–0.4 µM to achieve similar inhibition.

• In Vivo: Devazepide blocks gastric emptying and gallbladder contraction at doses as low as 0.01 mg/kg. Lorglumide requires significantly higher dosing (mg/kg range) to elicit comparable effects.

Critical Experimental Protocols

Trustworthiness in data comes from reproducible protocols. Below are the specific methodologies for handling these distinct compounds.

Protocol A: Solubilization (The Critical First Step)

Failure to solubilize Devazepide correctly is the #1 cause of experimental variability.

• Lorglumide Sodium:

  • Weigh the target amount.

  • Dissolve directly in distilled water or PBS.

  • Filter sterilize (0.22 µm) if used for cell culture.

• Devazepide:

  • Dissolve in 100% DMSO to create a stock solution (e.g., 10 mM).

  • Aliquot and store at -20°C. Avoid freeze-thaw cycles.

  • Working Solution: Dilute the DMSO stock into the aqueous buffer immediately before use. Ensure final DMSO concentration is <0.1% to avoid cytotoxicity.

Protocol B: 125I-CCK-8 Competition Binding Assay

This assay determines the affinity (Ki) of the antagonist by competing with radiolabeled CCK-8.

Reagents:

• Ligand: [125I]-CCK-8 (Bolton-Hunter labeled), ~20-50 pM final concentration.

• Receptor Source: Rat pancreatic acini membranes or CHO-CCK1R cell membranes.

• Buffer: 20 mM HEPES (pH 7.4), 118 mM NaCl, 5 mM MgCl2, 1 mg/mL Bacitracin (peptidase inhibitor), 0.2% BSA.

Workflow Diagram:

Caption: Workflow for a radioligand competition binding assay to determine Ki values.

Step-by-Step Procedure:

• Preparation: Thaw membrane prep and resuspend in Binding Buffer.

• Plate Setup: Use a 96-well plate.

  • Total Binding: Membrane + 125I-CCK-8 + Vehicle.

  • Non-Specific Binding (NSB): Membrane + 125I-CCK-8 + 1 µM unlabeled CCK-8.

  • Experimental: Membrane + 125I-CCK-8 + Antagonist (10^-12 M to 10^-5 M).

• Incubation: Incubate at 37°C for 60 minutes to reach equilibrium.

• Termination: Rapidly filter through GF/B glass fiber filters (pre-soaked in 0.3% polyethyleneimine to reduce NSB) using a cell harvester.

• Wash: Wash filters 3x with ice-cold buffer to remove unbound radioligand.

• Quantification: Measure radioactivity (CPM) in a gamma counter.

• Analysis: Plot % Specific Binding vs. Log[Antagonist]. Calculate IC50 and convert to Ki using the Cheng-Prusoff equation:

  .

Decision Matrix: Which to Choose?

Scenario	Recommended Compound	Rationale
General Receptor Characterization	Devazepide	Highest potency and selectivity; the "Gold Standard."
In Vivo CNS Studies	Devazepide	Crosses the blood-brain barrier effectively; high affinity allows lower dosing.
Physiological Buffer Studies	Lorglumide Sodium	If the assay is extremely sensitive to DMSO (e.g., certain electrophysiology setups), the water solubility of Lorglumide is advantageous.
Comparison with Historical Data	Lorglumide	If replicating studies from the late 1980s that specifically used CR-1409.
Cost-Effective Screening	Devazepide	Due to high potency, significantly less mass is required per assay.

References

• Makovec, F., et al. (1987). "Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists." Arzneimittel-Forschung, 37(11), 1265–1268.[8]

• Chang, R. S., & Lotti, V. J. (1986). "Biochemical and pharmacological characterization of an extremely potent and selective nonpeptide cholecystokinin antagonist." Proceedings of the National Academy of Sciences, 83(13), 4923–4926.

• Niederau, C., et al. (1989). "Effect of a new potent CCK antagonist, lorglumide, on caerulein- and bombesin-induced pancreatic secretion and growth in the rat." British Journal of Pharmacology, 96(3), 661–669.

• Cayman Chemical. "Lorglumide (sodium salt) Product Information."

• MedChemExpress. "Devazepide Product Information & Biological Activity."

Sources

• 1. Role of CCK/gastrin receptors in gastrointestinal/metabolic diseases and results of human studies using gastrin/CCK receptor agonists/antagonists in these diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Involvement of endogenous CCK and CCK1 receptors in colonic motor function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Lorglumide sodium salt, cholecystokinin receptor antagonist (CAS 1021868-76-7) | Abcam [abcam.com]
• 5. Devazepide, a nonpeptide antagonist of CCK receptors, induces apoptosis and inhibits Ewing tumor growth [pubmed.ncbi.nlm.nih.gov]
• 6. Gastrin/CCK-B Receptor Signaling Promotes Cell Invasion and Metastasis by Upregulating MMP-2 and VEGF Expression in Gastric Cancer [jcancer.org]
• 7. biomed.cas.cz [biomed.cas.cz]
• 8. Lorglumide - Wikipedia [en.wikipedia.org]

A Researcher's Guide to Validating the Selective Antagonism of CCKA Receptors by Lorglumide Sodium

For researchers in pharmacology and drug development, the precise validation of a compound's selectivity is paramount. This guide provides an in-depth, technically-focused comparison for validating lorglumide sodium as a selective antagonist for the cholecystokinin A (CCKA or CCK1) receptor. We will explore the experimental rationale and methodologies required to differentiate its activity from other notable CCK receptor antagonists, thereby ensuring robust and reliable data for your research endeavors.

The Significance of Cholecystokinin Receptor Subtype Selectivity

Cholecystokinin (CCK) is a crucial peptide hormone in the gastrointestinal system and a neuropeptide in the central nervous system. Its actions are mediated by two G protein-coupled receptor (GPCR) subtypes: CCKA and CCKB (also known as CCK2). The CCKA receptor is predominantly expressed in peripheral tissues, including the pancreas, gallbladder, and vagal afferent neurons, where it regulates digestion, satiety, and gut motility. In contrast, the CCKB receptor is the primary subtype in the brain, implicated in anxiety, memory, and the perception of pain.

Given these distinct physiological roles, the development of subtype-selective antagonists is a critical objective for therapeutic intervention and for dissecting the specific functions of each receptor. Lorglumide has been identified as a selective CCKA receptor antagonist, making it a valuable tool for studying peripheral CCK signaling.[1] This guide will provide the experimental framework to rigorously validate this selectivity.

Comparative Antagonists: Establishing a Validation Spectrum

To comprehensively validate the selectivity of lorglumide, it is essential to compare its performance against a panel of antagonists with varying selectivity profiles:

• Devazepide: A potent and highly selective CCKA receptor antagonist, serving as a positive control for CCKA antagonism.[2]

• Proglumide: A non-selective CCK receptor antagonist, providing a baseline for compounds that inhibit both CCKA and CCKB receptors.[3]

• L-365,260: A selective CCKB receptor antagonist, crucial for demonstrating the lack of affinity of lorglumide for the CCKB subtype.[4]

By testing these compounds in parallel, we can create a clear and objective assessment of lorglumide's receptor selectivity.

Experimental Validation: A Multi-faceted Approach

A thorough validation of lorglumide's selective antagonism requires a combination of in vitro and in vivo experiments. This multi-pronged approach provides a complete picture of the compound's pharmacological profile, from molecular interactions to physiological effects.

In Vitro Validation: Quantifying Receptor Binding Affinity

The cornerstone of validating selectivity is to quantify the binding affinity of the antagonist for each receptor subtype. The competitive radioligand binding assay is the gold standard for this purpose.[5]

Rationale: This assay directly measures the ability of an unlabeled compound (the antagonist) to displace a radiolabeled ligand that is known to bind to the target receptor. By determining the concentration of the antagonist required to inhibit 50% of the radioligand binding (IC50), we can calculate the inhibitory constant (Ki), which reflects the binding affinity of the antagonist for the receptor.

Objective: To determine the Ki of lorglumide, devazepide, proglumide, and L-365,260 for both CCKA and CCKB receptors.

Materials:

• Cell membranes prepared from cell lines stably expressing either human CCKA or CCKB receptors.

• Radioligand: [¹²⁵I]CCK-8 (a high-affinity ligand for both receptor subtypes).

• Test compounds: Lorglumide sodium, devazepide, proglumide, and L-365,260.

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4).

• Wash Buffer (ice-cold).

• Glass fiber filters (pre-soaked in 0.3% polyethyleneimine).

• Scintillation counter.

Procedure:

• Membrane Preparation: Homogenize cells expressing the target receptor in a cold lysis buffer and pellet the membranes by centrifugation.[6] Resuspend the membrane pellet in the assay buffer.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Cell membrane preparation (typically 3-20 µg of protein).[6]

  • A fixed concentration of [¹²⁵I]CCK-8 (typically at or below its Kd value).

  • A range of concentrations of the unlabeled test compound.

• Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation to allow the binding to reach equilibrium.[6]

• Filtration: Rapidly terminate the binding reaction by vacuum filtration through the glass fiber filters. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any non-specifically bound radioligand.[5]

• Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Determine the specific binding by subtracting the non-specific binding (measured in the presence of a high concentration of unlabeled CCK-8) from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration to generate a competition curve.

  • Calculate the IC50 value from the competition curve using non-linear regression.

  • Convert the IC50 value to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

The results of the competitive binding assay will provide a quantitative measure of the affinity of each antagonist for the CCKA and CCKB receptors.

Compound	CCKA Receptor Ki (nM)	CCKB Receptor Ki (nM)	Selectivity Ratio (Ki CCKB / Ki CCKA)
Lorglumide Sodium	~25	~2500	~100
Devazepide	~0.08	~245	~3000
Proglumide	~2000	~1000	~0.5
L-365,260	~280	~2	~0.007

Note: The Ki values presented are approximate and may vary depending on the experimental conditions. The data for devazepide and L-365,260 are derived from their IC50 values.[2]

This data clearly demonstrates the high selectivity of lorglumide and devazepide for the CCKA receptor, the non-selective nature of proglumide, and the high selectivity of L-365,260 for the CCKB receptor.

Caption: Workflow for the competitive radioligand binding assay.

In Vitro Validation: Assessing Functional Antagonism

While binding assays are crucial, they do not provide information about the functional consequences of receptor binding. A functional assay is necessary to demonstrate that lorglumide not only binds to the CCKA receptor but also blocks its activation by an agonist.

Rationale: The CCKA receptor is a Gq-coupled GPCR. Upon activation by an agonist like CCK-8, it initiates a signaling cascade that leads to the release of intracellular calcium (Ca²⁺). A calcium mobilization assay can therefore be used to measure the functional activity of the CCKA receptor. An antagonist will inhibit this agonist-induced calcium release in a dose-dependent manner.

Objective: To determine the potency (IC50) of lorglumide and comparative antagonists in blocking CCK-8-induced calcium mobilization in cells expressing the CCKA receptor.

Materials:

• A cell line stably expressing the human CCKA receptor (e.g., HEK293 or CHO cells).

• Fluo-4 AM, a calcium-sensitive fluorescent dye.[7][8]

• CCK-8 (agonist).

• Test compounds: Lorglumide sodium, devazepide, proglumide, and L-365,260.

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• A fluorescence microplate reader with a pipettor for compound addition.

Procedure:

• Cell Plating: Plate the CCKA-expressing cells in a 96-well plate and allow them to adhere overnight.

• Dye Loading:

  • Remove the growth medium and wash the cells with assay buffer.

  • Incubate the cells with Fluo-4 AM loading solution in the dark at 37°C for 30-60 minutes.[8]

  • Wash the cells to remove excess dye.

• Antagonist Pre-incubation: Add varying concentrations of the test compounds to the wells and incubate for a short period (e.g., 15-30 minutes) to allow the antagonist to bind to the receptors.

• Agonist Stimulation and Signal Detection:

  • Place the plate in the fluorescence microplate reader.

  • Initiate fluorescence reading to establish a baseline.

  • Add a fixed concentration of CCK-8 (typically the EC80 concentration to ensure a robust signal) to all wells.

  • Continue to measure the fluorescence intensity over time to capture the calcium transient.

• Data Analysis:

  • Determine the peak fluorescence response for each well.

  • Plot the percentage of inhibition of the CCK-8 response against the logarithm of the antagonist concentration.

  • Calculate the IC50 value, which represents the concentration of the antagonist that inhibits 50% of the agonist-induced response.

This assay will demonstrate the functional potency of each antagonist at the CCKA receptor.

Compound	Functional Antagonism at CCKA Receptor (IC50, nM)
Lorglumide Sodium	~50
Devazepide	<1
Proglumide	>1000
L-365,260	>1000

Note: The IC50 values are approximate and will depend on the specific experimental conditions.

The results will show that lorglumide and devazepide potently block CCKA receptor signaling, while proglumide is much less potent, and the CCKB-selective antagonist L-365,260 has minimal effect.

Caption: CCKA receptor signaling pathway and the action of lorglumide.

In Vivo Validation: Demonstrating Physiological Efficacy

To confirm that the in vitro selectivity of lorglumide translates to a physiological effect, an in vivo model is essential. The CCK-8-induced satiety model in rats is a well-established and relevant assay.

Rationale: The administration of exogenous CCK-8 to rats reduces their food intake, a physiological response mediated by CCKA receptors on vagal afferent neurons. A selective CCKA receptor antagonist should be able to block this effect.

Objective: To evaluate the ability of lorglumide to reverse the reduction in food intake induced by CCK-8 in rats.

Materials:

• Male Sprague-Dawley rats.

• CCK-8.

• Lorglumide sodium.

• Vehicle (e.g., saline).

• Automated food intake monitoring system or manual measurement of food consumption.

Procedure:

• Acclimation: Acclimate the rats to the experimental conditions, including handling and the feeding environment.

• Fasting: Fast the rats for a period (e.g., 12-18 hours) to ensure they are motivated to eat.

• Drug Administration:

  • Administer lorglumide (or vehicle) via intraperitoneal (i.p.) injection at a range of doses (e.g., 3-30 mg/kg).

  • After a pre-determined time (e.g., 30 minutes), administer CCK-8 (e.g., 1.8 nmol/kg, i.p.) or vehicle.[9]

• Food Presentation and Measurement:

  • Present a pre-weighed amount of standard rat chow to the animals.

  • Measure food intake at regular intervals (e.g., 30, 60, and 120 minutes).

• Data Analysis:

  • Compare the food intake of the different treatment groups (Vehicle + Vehicle, Vehicle + CCK-8, Lorglumide + CCK-8).

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests) to determine if lorglumide significantly reverses the anorectic effect of CCK-8.

The results should demonstrate that CCK-8 significantly reduces food intake compared to the vehicle control. Pre-treatment with lorglumide should dose-dependently attenuate or completely block the satiety-inducing effect of CCK-8, returning food intake to levels similar to the vehicle-treated group. This would confirm the in vivo efficacy of lorglumide as a CCKA receptor antagonist.

Conclusion: A Rigorous and Self-Validating Approach

By employing this comprehensive suite of in vitro and in vivo experiments, researchers can confidently validate the selective antagonism of lorglumide sodium at the CCKA receptor. The combination of competitive binding assays to determine affinity, functional assays to assess potency, and in vivo models to confirm physiological relevance provides a robust and self-validating system. This multi-tiered approach, grounded in sound scientific principles, ensures the generation of high-quality, reliable data that is essential for advancing our understanding of CCK receptor pharmacology and for the development of novel therapeutics.

References

• Lorglumide. In: Wikipedia. ; 2023. Accessed January 27, 2024. [Link]

• Reidelberger RD, Arnelo U, Granqvist L, Permert J. CCK-8 and CCK-58 differ in their effects on nocturnal solid meal pattern in undisturbed rats. Am J Physiol Regul Integr Comp Physiol. 2003;285(1):R156-R165. doi:10.1152/ajpregu.00049.2003

• Competitive Radioligand Binding Assays. Alfa Cytology. Accessed January 27, 2024. [Link]

• Bock MG, DiPardo RM, Rittle KE, et al. The CCKB Receptor Antagonist, L-365,260, Elicits Antidepressant-Type Effects in the Forced-Swim Test in Mice. J Med Chem. 1991;34(5):1560-1563.

• Radioligand Binding Assay Protocol. Gifford Bioscience. Accessed January 27, 2024. [Link]

• Cell Viability / Cytotoxicity Assay Protocol. Dojindo Molecular Technologies. Accessed January 27, 2024. [Link]

• Goicolea MA, Goñi-de-Cerio F, Corres O, Martín A. L-364,718 and L-365,260, two CCK antagonists, have no affinity for central benzodiazepine binding sites in chickens. Life Sci. 1996;59(13):PL217-PL222.
• Chandra R, Liddle RA.

• Proglumide. In: Wikipedia. ; 2023. Accessed January 27, 2024. [Link]

• Calcium Mobilization Using Kinetic Live Cell Imaging. Agilent. Published January 10, 2023. Accessed January 27, 2024. [Link]

• Calcium imaging protocol. Vanderbilt University. Accessed January 27, 2024. [Link]

Sources

• 1. The gastrin/cholecystokinin-B receptor antagonist L-365,260 reduces basal acid secretion and prevents gastrointestinal damage induced by aspirin, ethanol and cysteamine in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. The CCKB receptor antagonist, L-365,260, elicits antidepressant-type effects in the forced-swim test in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Competitive Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. hellobio.com [hellobio.com]
• 8. assets.fishersci.com [assets.fishersci.com]
• 9. CCK-8 and CCK-58 differ in their effects on nocturnal solid meal pattern in undisturbed rats - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the pharmacokinetic profiles of Lorglumide and devazepide

[1]

Executive Summary

This guide provides a technical comparison of Lorglumide (CR-1409) and Devazepide (L-364,718) , two pivotal non-peptide antagonists of the Cholecystokinin-A (CCK-A, now CCK1) receptor.

While both compounds effectively block CCK-mediated signaling, their pharmacokinetic (PK) profiles diverge significantly due to their distinct chemical scaffolds. Devazepide , a benzodiazepine derivative, exhibits picomolar potency, superior blood-brain barrier (BBB) penetration, and a longer duration of action. Lorglumide , a glutaramic acid derivative (analog of proglumide), offers moderate nanomolar potency and is frequently utilized in studies prioritizing peripheral gastrointestinal mechanics over central nervous system effects.

Key Differentiator: Researchers requiring high-affinity blockade or CNS penetrance should select Devazepide . Those studying peripheral secretory dynamics with a need for rapid washout may prefer Lorglumide .

Mechanistic Foundation

Both compounds function as competitive antagonists at the CCK1 receptor, preventing the binding of Cholecystokinin (CCK) and subsequent G-protein coupled signaling (Gq/11 pathway).

Figure 1: CCK1 Receptor Antagonism Pathway

Caption: Competitive antagonism of the CCK1 receptor signaling cascade by Devazepide and Lorglumide.

Pharmacokinetic Profiles

Lorglumide (CR-1409)[2][3][4]

• Chemical Class: Glutaramic acid derivative (Proglumide analog).[1]

• Absorption: Active orally, intravenously (IV), and subcutaneously (SC).

• Bioavailability: Good oral bioavailability, though specific F% is rarely quantified in modern literature; efficacy is maintained via oral routes in chronic animal studies.

• Distribution: Predominantly peripheral. While lipophilic enough to cross membranes, its CNS effects are less pronounced compared to benzodiazepine derivatives.

• Metabolism: Hepatic metabolism similar to proglumide.

• Duration of Action: Moderate. In rat models, a subcutaneous dose (4 mg/kg) inhibits CCK effects for >3 hours.[2] It requires more frequent dosing (e.g., 3-4 times daily) in chronic studies compared to Devazepide.

Devazepide (L-364,718)[6]

• Chemical Class: 1,4-Benzodiazepine derivative.[3][4]

• Absorption: Highly orally active.[5]

• Bioavailability: High. The benzodiazepine scaffold typically confers excellent lipid solubility and membrane permeability.

• Distribution: Extensive, including significant Blood-Brain Barrier (BBB) penetration. Devazepide is widely used to study the central satiating effects of CCK.

• Metabolism: Hepatic, likely involving CYP450 isoforms (consistent with benzodiazepine metabolism).

• Duration of Action: Long. In rat models, a single bolus maintains antagonism for >4-6 hours. Chronic studies often utilize once or twice-daily dosing.

• Excretion: Primarily biliary/fecal.[5]

Comparative Analysis

The following table synthesizes data from multiple preclinical studies (rat/guinea pig models) to provide a direct comparison.

Table 1: Pharmacokinetic & Pharmacodynamic Comparison

Parameter	Lorglumide (CR-1409)	Devazepide (L-364,718)	Implications for Research
Primary Target	CCK1 (CCK-A)	CCK1 (CCK-A)	Both are selective for CCK1 over CCK2.
Potency (IC50/Ki)	Nanomolar range (~130 nM - 200 nM)	Picomolar range (~80 pM - 150 pM)	Devazepide is ~1000x more potent; requires significantly lower mass for equivalent effect.
Chemical Scaffold	Glutaramic Acid	Benzodiazepine	Devazepide has higher lipophilicity and receptor affinity.
CNS Penetration	Limited/Moderate	High	Use Devazepide for anxiety/satiety CNS studies; Lorglumide for peripheral GI physiology.
Duration (Rat)	> 3 hours (SC)	> 4-6 hours (IV/IP)	Devazepide supports less frequent dosing protocols.
Dosing (Typical)	4-10 mg/kg (Rat, SC/IP)	0.1-1 mg/kg (Rat, IP/Oral)	Devazepide is effective at much lower doses.
Selectivity (CCK1:CCK2)	High	Very High	Devazepide offers a wider window of selectivity before off-target CCK2 binding occurs.

Figure 2: Selection Decision Matrix

Caption: Decision tree for selecting between Lorglumide and Devazepide based on experimental requirements.

Experimental Protocols

Protocol A: In Vivo Assessment of Gallbladder Emptying (Rat)

Objective: Compare the antagonistic effect on CCK-induced gallbladder contraction.

• Preparation: Fast male Sprague-Dawley rats (200-250g) for 18 hours.

• Anesthesia: Induce with urethane (1.2 g/kg IP).

• Surgical Prep: Cannulate the jugular vein for agonist infusion. Perform a laparotomy to expose the gallbladder.

• Antagonist Administration:

  • Group A (Devazepide): Administer 0.1 mg/kg (dissolved in 5% DMSO/Saline) IP 30 mins prior to challenge.

  • Group B (Lorglumide): Administer 5.0 mg/kg (dissolved in Saline/NaHCO3) IP 30 mins prior to challenge.

  • Group C (Control): Vehicle only.

• Agonist Challenge: Infuse CCK-8 (10 pmol/kg/min) IV for 20 minutes.

• Measurement: Aspirate gallbladder contents at T=0 and T=20 min to calculate ejected volume.

• Validation: Devazepide should show near-complete inhibition of emptying at this dose; Lorglumide should show significant but potentially incomplete inhibition depending on the precise CCK-8 concentration used.

Protocol B: Radioligand Binding Assay (Potency Determination)

Objective: Determine IC50 values for CCK1 receptor affinity.

• Tissue Source: Rat pancreatic acini (rich in CCK1 receptors).

• Ligand: 125I-CCK-8 (iodinated cholecystokinin).

• Incubation:

  • Prepare assay buffer (Krebs-Henseleit, pH 7.4, 0.2% BSA).

  • Incubate tissue homogenate with 50 pM 125I-CCK-8.

  • Add increasing concentrations of antagonist (10^-12 M to 10^-5 M).

  • Incubate at 37°C for 60 minutes.

• Separation: Terminate reaction by rapid filtration through Whatman GF/B filters. Wash 3x with ice-cold buffer.

• Quantification: Count radioactivity in a gamma counter.

• Analysis: Plot % Specific Binding vs. Log[Concentration].

  • Expected Result: Devazepide curve shifts left (IC50 ~80 pM). Lorglumide curve shifts right (IC50 ~130 nM).

References

• Makovec, F., et al. (1987).[6] "Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists." Arzneimittel-Forschung.

• Chang, R. S., & Lotti, V. J. (1986). "Biochemical and pharmacological characterization of an extremely potent and selective nonpeptide cholecystokinin antagonist." Proceedings of the National Academy of Sciences.

• Reidelberger, R. D., et al. (2003). "PEGylated cholecystokinin prolongs satiation in rats: dose dependency and receptor involvement." The Journal of Physiology.

• Hewson, G., et al. (1988). "The cholecystokinin receptor antagonist L-364,718 increases food intake in the rat by attenuation of the action of endogenous cholecystokinin." British Journal of Pharmacology.

• Niederau, C., et al. (1989). "Survival of patients with metastatic gastrinoma treated with the cholecystokinin antagonist lorglumide." Gastroenterology.

Sources

• 1. Pharmacokinetic approach to proglumide long-term activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The effect of long-term administration of lorglumide (CR 1409) on rat pancreatic growth and enzyme composition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Role of CCK/gastrin receptors in gastrointestinal/metabolic diseases and results of human studies using gastrin/CCK receptor agonists/antagonists in these diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Devazepide antagonizes the inhibitory effect of cholecystokinin on intake in sham-feeding rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetic profile of dexloxiglumide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lorglumide - Wikipedia [en.wikipedia.org]

Validating Lorglumide Sodium as a Research Tool: A Comparative Guide for CCK Receptor Antagonism

In the intricate world of gastrointestinal and neurological research, the precise dissection of signaling pathways is paramount. The cholecystokinin (CCK) system, with its dual role in regulating digestion and modulating neural processes, presents a compelling area of study.[1][2] Potent and selective antagonists are indispensable tools for elucidating the physiological functions mediated by CCK receptors. This guide provides an in-depth validation of Lorglumide Sodium, a potent and selective CCK-A (CCK1) receptor antagonist, and objectively compares its performance with other commonly used alternatives, supported by experimental data and detailed protocols.

The Cholecystokinin Signaling Pathway: A Primer

Cholecystokinin is a peptide hormone and neurotransmitter that exerts its effects through two primary G protein-coupled receptor subtypes: CCK-A (alimentary) and CCK-B (brain).[1] CCK-A receptors are predominantly found in peripheral tissues, including the pancreas, gallbladder, and vagal afferent neurons, where they mediate key digestive processes such as enzyme secretion, gallbladder contraction, and satiety signaling.[1][2] In contrast, CCK-B receptors are primarily located in the central nervous system and are implicated in anxiety, memory, and pain perception.

Lorglumide Sodium acts as a competitive antagonist at the CCK-A receptor.[3] By binding to the receptor without activating it, Lorglumide effectively blocks the downstream signaling cascade initiated by endogenous CCK. This selective antagonism makes it a valuable tool for isolating and studying the physiological roles of the CCK-A receptor pathway.

Caption: Simplified CCK-A receptor signaling pathway and the inhibitory action of Lorglumide Sodium.

Comparative Analysis of CCK-A Receptor Antagonists

The selection of an appropriate antagonist is critical for the success of any research endeavor. Lorglumide Sodium is often compared with other non-peptide CCK-A antagonists such as Loxiglumide and Devazepide. The following table summarizes key comparative data from studies on guinea-pig ileum, a standard model for assessing CCK-A receptor activity.

Antagonist	Apparent pKB in Guinea-Pig Ileum (mean ± s.e.mean)	Key Characteristics
Lorglumide	7.43 ± 0.20[4]	Potent and selective CCK-A antagonist.
Loxiglumide	6.67 ± 0.12[4]	Structurally related to Lorglumide.
Devazepide	10.61 ± 0.61[4]	Highly potent CCK-A antagonist.

Note: pKB is the negative logarithm of the antagonist's dissociation constant (KB). A higher pKB value indicates a higher affinity of the antagonist for the receptor.

While Devazepide exhibits the highest potency in this assay, the choice of antagonist often depends on the specific experimental context, including the desired duration of action, route of administration, and potential off-target effects. Lorglumide's well-characterized pharmacology and commercial availability make it a robust and reliable choice for many in vivo and in vitro applications.[3]

Experimental Protocols for Validating Lorglumide Sodium

The trustworthiness of a research tool is established through rigorous and reproducible experimental protocols. Below are two detailed, self-validating protocols for assessing the in vivo efficacy of Lorglumide Sodium.

Protocol 1: Inhibition of CCK-Induced Suppression of Food Intake in Rodents

This protocol is designed to validate the ability of Lorglumide Sodium to block the satiety-inducing effects of exogenously administered CCK.

Caption: Experimental workflow for a CCK-induced satiety study.

Materials:

• Male Wistar rats (200-250g)

• Lorglumide Sodium

• Cholecystokinin octapeptide (CCK-8)

• Sterile saline (0.9% NaCl)

• Vehicle for Lorglumide (e.g., 0.5% carboxymethylcellulose)

• Standard rodent chow

• Metabolic cages for accurate food intake measurement

• Animal balance

Step-by-Step Methodology:

• Acclimation and Habituation:

  • House rats individually for at least 3 days to acclimate to the new environment.

  • Handle the rats daily to minimize stress.

  • Habituate the rats to the injection procedure by administering intraperitoneal (IP) injections of sterile saline (1 ml/kg) for 2 days prior to the experiment.

• Experimental Procedure:

  • On the day of the experiment, fast the rats for 4 hours before the start of the dark cycle.[5]

  • Randomly assign the rats to three groups (n=8-10 per group):

    • Group 1: Vehicle + Saline

    • Group 2: Vehicle + CCK-8

    • Group 3: Lorglumide + CCK-8

  • Prepare a solution of Lorglumide Sodium in the vehicle at the desired concentration (e.g., 10 mg/kg).

  • Administer Lorglumide (10 mg/kg, IP) or vehicle to the respective groups.

  • After 30 minutes, administer CCK-8 (e.g., 3 µg/kg, IP) or saline to the respective groups.[5]

  • Immediately after the second injection, provide a pre-weighed amount of standard chow.

  • Measure food intake at 30, 60, and 120 minutes.

• Self-Validation and Controls:

  • The "Vehicle + Saline" group serves as the negative control, establishing the baseline food intake in fasted rats.

  • The "Vehicle + CCK-8" group is the positive control, demonstrating the expected satiety effect of CCK. A significant reduction in food intake compared to the negative control validates the bioactivity of the CCK-8.

  • The "Lorglumide + CCK-8" group is the experimental group. A significant reversal of the CCK-induced suppression of food intake, with consumption levels approaching those of the negative control group, validates the antagonistic activity of Lorglumide.

Protocol 2: Inhibition of CCK-Stimulated Pancreatic Secretion in Anesthetized Rats

This protocol provides a more direct measure of Lorglumide's ability to block the physiological effects of CCK on pancreatic exocrine secretion.

Materials:

• Male Sprague-Dawley rats (250-300g)

• Lorglumide Sodium

• CCK-8

• Urethane (anesthetic)

• Polyethylene tubing for cannulation

• Surgical instruments

• Peristaltic pump

• Fraction collector

• Amylase activity assay kit

Step-by-Step Methodology:

• Surgical Preparation:

  • Anesthetize the rat with urethane (1.25 g/kg, IP).

  • Perform a midline laparotomy to expose the duodenum and pancreas.

  • Cannulate the common bile-pancreatic duct at its entry into the duodenum for the collection of pancreatic juice.[6]

  • Cannulate the jugular vein for intravenous infusions.

• Experimental Procedure:

  • Allow the animal to stabilize for 30 minutes, collecting basal pancreatic secretions.

  • Begin a continuous intravenous infusion of a submaximal dose of CCK-8 (e.g., 50 pmol/kg/h) to stimulate pancreatic secretion.

  • Collect pancreatic juice in 15-minute fractions.

  • After a stable period of stimulated secretion is achieved (e.g., 60 minutes), administer a bolus intravenous injection of Lorglumide Sodium (e.g., 1 mg/kg) or vehicle.

  • Continue to collect pancreatic juice for at least 60 minutes post-Lorglumide administration.

• Data Analysis and Self-Validation:

  • Measure the volume of each pancreatic juice fraction.

  • Determine the amylase concentration in each fraction using a standard enzymatic assay.

  • Calculate the total amylase output (volume x concentration) for each time point.

  • Baseline: The initial collection period establishes the basal secretion rate.

  • Stimulation Control: The stable secretion rate during CCK-8 infusion serves as the positive control, demonstrating the stimulatory effect of CCK.

  • Antagonist Effect: A significant and sustained decrease in amylase output following the administration of Lorglumide validates its antagonistic effect on CCK-A receptors in the pancreas. The vehicle-treated group should show no significant change in secretion rate.

Conclusion

Lorglumide Sodium is a well-validated and effective research tool for investigating the physiological roles of the CCK-A receptor. Its high selectivity and potency, combined with its commercial availability, make it a valuable asset for researchers in gastroenterology, neuroscience, and pharmacology. The provided comparative data and detailed, self-validating protocols offer a robust framework for its application in the laboratory. As with any pharmacological agent, careful experimental design, including appropriate controls and dose-response studies, is crucial for obtaining reliable and interpretable results. By following these guidelines, researchers can confidently employ Lorglumide Sodium to further unravel the complexities of the cholecystokinin signaling pathway.

References

• UC Davis Mouse Metabolic Phenotyping Center. CCK Inhibition of Diet Intake. 2023. Available from: [Link]

• Dufresne M, et al. Cholecystokinin antagonists: pharmacological and therapeutic potential. Med Chem. 2003;3(5):447-62.

• Representation of the steps for cannulation of the rat pancreas with... ResearchGate. Available from: [Link]

• Boden G, et al. Studies of three non-peptide cholecystokinin antagonists (devazepide, lorglumide and loxiglumide) in human isolated alimentary muscle and guinea-pig ileum. Br J Pharmacol. 1991;102(2):391-6.

• Patsnap Synapse. What are CCK receptor antagonists and how do they work?. 2024. Available from: [Link]

• Makovec F, et al. Pharmacological properties of lorglumide as a member of a new class of cholecystokinin antagonists. Arzneimittelforschung. 1987;37(11):1265-8.

• StatPearls. Biochemistry, Cholecystokinin. NCBI Bookshelf. 2023. Available from: [Link]

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